4-(3-(piperidin-1-yl)propoxy)benzaldehyde

• CAS: 82625-46-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shifts of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Introduction

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a molecule of interest in medicinal chemistry and drug development, often serving as a key intermediate in the synthesis of more complex pharmaceutical agents. Its structure combines a benzaldehyde moiety, a flexible propoxy linker, and a piperidine ring, each contributing unique physicochemical properties. A thorough understanding of its spectral characteristics is paramount for reaction monitoring, quality control, and structural verification.

Methodology for Spectral Prediction

The prediction of the ¹H and ¹³C NMR spectra for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is based on a systematic, fragment-based analysis. The molecule is deconstructed into three primary components:

• The 4-alkoxybenzaldehyde system: The chemical shifts of the aldehyde and aromatic protons and carbons are predicted by comparison with known 4-alkoxybenzaldehydes. The electron-withdrawing aldehyde group and the electron-donating propoxy group exert opposing and well-understood effects on the aromatic ring.

• The N-alkylpiperidine moiety: The chemical shifts of the piperidine ring's protons and carbons are estimated based on data from N-substituted piperidines. The electronegativity of the nitrogen atom and the substitution pattern are the primary determinants of these shifts.

• The propoxy linker: The protons and carbons of the three-carbon chain are analyzed by considering the influence of the adjacent oxygen and nitrogen atoms, which cause a deshielding effect and shift the signals downfield.

By synthesizing the data from these fragments and accounting for their interplay, a detailed and well-reasoned prediction of the full NMR spectrum is constructed.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is predicted to exhibit distinct signals corresponding to the aldehyde, aromatic, propoxy, and piperidine protons. The predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and assignments are detailed below.

Molecular Structure with Proton Numbering:

Caption: Molecular structure of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde with proton numbering.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Justification
H-CHO	~9.88	s (singlet)	1H	The aldehyde proton is highly deshielded and appears as a characteristic singlet far downfield[1][2].
H-2, H-6	~7.84	d (doublet)	2H	Aromatic protons ortho to the electron-withdrawing aldehyde group are deshielded. They appear as a doublet due to coupling with H-3 and H-5[1][3].
H-3, H-5	~7.00	d (doublet)	2H	Aromatic protons ortho to the electron-donating alkoxy group are shielded. They appear as a doublet due to coupling with H-2 and H-6[1][3].
H-8 (-OCH₂-)	~4.10	t (triplet)	2H	Protons on the carbon adjacent to the aromatic oxygen are deshielded and appear as a triplet due to coupling with the H-9 protons.
H-10 (-CH₂N-)	~2.45	t (triplet)	2H	Protons on the carbon adjacent to the piperidine nitrogen are deshielded and appear as a triplet due to coupling with the H-9 protons.
H-11, H-15 (α-piperidine)	~2.40	m (multiplet)	4H	Protons on the carbons alpha to the nitrogen in the piperidine ring are deshielded[4].
H-9 (-CH₂-)	~2.00	p (pentet)	2H	The central methylene protons of the propoxy chain are coupled to both H-8 and H-10, resulting in a pentet or complex multiplet.
H-12, H-14 (β-piperidine)	~1.60	m (multiplet)	4H	Protons on the carbons beta to the nitrogen are shielded relative to the alpha protons[4].
H-13 (γ-piperidine)	~1.45	m (multiplet)	2H	The proton on the gamma carbon is the most shielded within the piperidine ring[4].

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum is predicted based on the known chemical shift ranges for each type of carbon atom present in the molecule. Additivity rules for substituted benzenes and data from similar aliphatic chains and rings inform these predictions[5][6].

Molecular Structure with Carbon Numbering:

Caption: Molecular structure of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde with carbon numbering.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C-7 (CHO)	~191.0	The carbonyl carbon of an aromatic aldehyde typically resonates in this downfield region[2][7].
C-4	~164.0	The aromatic carbon attached to the oxygen (ipso-carbon) is significantly deshielded.
C-2, C-6	~132.0	Aromatic carbons ortho to the aldehyde group.
C-1	~130.0	The ipso-carbon to which the aldehyde group is attached.
C-3, C-5	~114.5	Aromatic carbons ortho to the alkoxy group are shielded due to the electron-donating effect of oxygen.
C-8 (-OCH₂-)	~66.5	The carbon attached to the phenolic oxygen is deshielded.
C-10 (-CH₂N-)	~58.0	The carbon attached to the piperidine nitrogen.
C-11, C-14 (α-piperidine)	~54.5	Carbons alpha to the nitrogen in the piperidine ring are deshielded relative to other ring carbons[8].
C-9 (-CH₂-)	~26.5	The central carbon of the propoxy linker.
C-12, C-13 (β,γ-piperidine)	~25.5, ~24.0	The beta and gamma carbons of the piperidine ring are in the typical aliphatic range[8].

Experimental Protocol for NMR Data Acquisition (Standard Procedure)

To validate the predicted chemical shifts, the following experimental protocol is recommended for acquiring high-quality NMR data.

1. Sample Preparation:

• Weigh approximately 10-20 mg of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

• Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry vial. CDCl₃ is a suitable solvent as it is unlikely to react with the compound and provides a deuterium signal for locking the spectrometer's magnetic field.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Locking and Shimming: The magnetic field is locked onto the deuterium signal of CDCl₃. The homogeneity of the magnetic field is then optimized by shimming to achieve sharp, symmetrical peaks.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 30-90°

  • Acquisition Time: 3-4 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 16-32 scans are typically sufficient.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse program should be used.

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.

3. Data Processing:

• The acquired Free Induction Decay (FID) is Fourier transformed.

• Phase and baseline corrections are applied to the spectrum.

• The ¹H spectrum is referenced to the residual CHCl₃ signal at δ 7.26 ppm. The ¹³C spectrum is referenced to the CDCl₃ triplet centered at δ 77.16 ppm.

• Integration of the ¹H signals and peak picking for both ¹H and ¹³C spectra are performed to determine the final chemical shifts and relative proton ratios.

Workflow for NMR Analysis:

Caption: Standard workflow for NMR spectral acquisition and analysis.

Conclusion

This in-depth guide provides a robust prediction of the ¹H and ¹³C NMR spectra of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. By employing a fragment-based analysis and drawing upon established NMR data for analogous structures, we have assigned chemical shifts for every proton and carbon in the molecule. The provided tables and justifications offer a detailed spectral map that can guide researchers in the synthesis, purification, and characterization of this compound and its derivatives. The outlined experimental protocol further serves as a standard operating procedure for the empirical validation of these predictions. This comprehensive analysis underscores the power of predictive spectroscopy as a tool in modern chemical research.

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Physicochemical Profiling and Synthetic Utility of 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde

Executive Summary: The Strategic Role of the Aldehyde Scaffold

In the landscape of modern medicinal chemistry, the design of central nervous system (CNS) active agents requires molecular scaffolds that balance lipophilicity, basicity, and synthetic versatility. 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (CAS: 82625-46-5) has emerged as a critical building block in the development of non-imidazole Histamine H3 receptor antagonists [2].

Historically, first-generation H3 antagonists like thioperamide relied on an imidazole ring, which unfortunately led to off-target interactions, including the inhibition of cytochrome P450 enzymes. By replacing the imidazole with a basic piperidine tail tethered via a propoxy linker to a benzaldehyde core, researchers unlocked a new class of diamine-based ligands. The unhindered, electrophilic carbonyl group of this compound serves as an ideal coupling hub, allowing for rapid diversification via reductive amination. Most notably, this intermediate is the direct precursor to JNJ-5207852 , a highly selective, brain-penetrant H3 neutral antagonist with potent wake-promoting properties [1, 4].

Physicochemical Properties & Molecular Characterization

To successfully utilize 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in a synthetic workflow, one must understand how its physicochemical properties dictate its reactivity and handling. The table below summarizes these core parameters and the causality behind their significance in drug design.

Property	Value	Causality / Significance in Drug Design
CAS Number	82625-46-5	Unique identifier for regulatory documentation and commercial sourcing [2].
Molecular Formula	C15H21NO2	Dictates the elemental composition and serves as the basis for mass spectrometric validation.
Molecular Weight	247.33 g/mol	The relatively low molecular weight allows for subsequent functionalization (e.g., adding another piperidine ring) while comfortably staying within Lipinski's Rule of 5.
Physical State	Pale yellow oil	Typical of alkoxybenzaldehydes. It requires storage under inert gas (N2 or Ar) at low temperatures to prevent auto-oxidation of the aldehyde to the corresponding benzoic acid.
pKa (Piperidine N)	~10.0 (Calculated)	Ensures the molecule remains protonated at physiological pH (7.4), a strict requirement for anchoring to the conserved Aspartate residue (Asp114) in the H3 GPCR binding pocket.
LogP	~2.5 - 3.0	The lipophilic propoxy linker and aromatic ring provide optimal lipophilicity for blood-brain barrier (BBB) permeation, essential for CNS targets [3].
Reactivity Profile	Electrophilic Carbonyl	The aldehyde is unhindered and highly susceptible to nucleophilic attack by primary/secondary amines, readily forming iminium intermediates for downstream coupling.

Synthetic Workflows: From Precursor to Pharmacophore

The true value of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde lies in its downstream conversion. The most critical application is its transformation into the diamine antagonist JNJ-5207852 via reductive amination [1, 5].

Upstream Synthesis Context

The aldehyde itself is typically synthesized via a Williamson ether synthesis, reacting 4-hydroxybenzaldehyde with 1-(3-chloropropyl)piperidine in the presence of a mild base (e.g., K2CO3) in a polar aprotic solvent like DMF [3].

Downstream Conversion: Reductive Amination Protocol

The following protocol details the conversion of the aldehyde into JNJ-5207852. As a Senior Application Scientist, I have structured this as a self-validating system , ensuring that each step contains intrinsic checks to verify experimental success.

Objective: Synthesize 1-[4-(3-piperidin-1-yl-propoxy)-benzyl]-piperidine (JNJ-5207852).

Reagents:

• 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde (1.0 eq)

• Piperidine (1.2 eq)

• Sodium triacetoxyborohydride, NaBH(OAc)3 (1.5 eq)

• 1,2-Dichloroethane (DCE)

• Glacial acetic acid (0.1 eq)

Step-by-Step Methodology:

• Iminium Formation: Dissolve the aldehyde in anhydrous DCE to achieve a 0.2 M concentration. Add piperidine (1.2 eq) followed by a catalytic amount of glacial acetic acid (0.1 eq). Stir at room temperature for 30 minutes.

  • Causality: Acetic acid lowers the pH slightly to protonate the intermediate hemiaminal, facilitating the elimination of water to form the highly reactive iminium ion. DCE is chosen because it solubilizes all reagents and is completely inert to the reducing agent.

• Chemo-selective Reduction: Add NaBH(OAc)3 (1.5 eq) in small portions over 10 minutes. Stir the reaction mixture at room temperature for 12 hours.

  • Causality: NaBH(OAc)3 is a mild, chemo-selective reducing agent. Unlike NaBH4, it does not rapidly reduce the unreacted aldehyde. This ensures that reduction only occurs after the iminium ion is formed, preventing the formation of the unwanted benzyl alcohol byproduct and maximizing the yield of the target diamine.

• In-Process Monitoring (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using Silica gel (Eluent: DCM/MeOH/NH4OH 90:9:1).

  • Validation Check: The starting aldehyde will appear as a UV-active spot that does not stain with ninhydrin. The successful formation of the product (JNJ-5207852) is validated by the appearance of a lower Rf spot that stains strongly with Dragendorff's reagent, confirming the presence of a new tertiary amine.

• Quenching & Phase Separation: Quench the reaction by slowly adding saturated aqueous NaHCO3 until the aqueous layer reaches pH 8-9.

  • Causality: The basic quench neutralizes the acetic acid and decomposes any residual borohydride complexes. Crucially, adjusting the pH to 8-9 ensures that both piperidine nitrogens in the product are deprotonated (free-base form), forcing the product into the organic layer during extraction.

• Purification: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash column chromatography using basic alumina to yield pure JNJ-5207852.

Visualizing the Synthetic and Biological Workflows

To contextualize the utility of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, the following diagrams illustrate both its chemical synthesis pathway and the downstream biological impact of its derivative.

Chemical synthesis workflow from 4-hydroxybenzaldehyde to the H3 antagonist JNJ-5207852.

Neurochemical signaling cascade modulated by JNJ-5207852 via H3 receptor antagonism.

Analytical Validation Protocols

To ensure the structural integrity of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde prior to executing the reductive amination, the following analytical signatures must be confirmed:

• 1H NMR (CDCl3, 400 MHz): The defining feature is the sharp singlet at ~9.8 ppm , corresponding to the aldehyde proton. The aromatic region will display a classic AA'BB' system (two doublets integrating to 2H each around 6.9 ppm and 7.8 ppm) indicative of para-substitution. The propoxy linker will show a distinct triplet at ~4.1 ppm for the -CH2-O- group.

• LC-MS (ESI+): The mass spectrum must exhibit a dominant [M+H]+ pseudo-molecular ion peak at m/z 248.1 . The absence of an m/z 250 peak confirms that the aldehyde has not been inadvertently reduced to the alcohol during upstream processing.

By strictly adhering to these physicochemical principles and self-validating protocols, researchers can reliably leverage 4-(3-(piperidin-1-yl)propoxy)benzaldehyde to synthesize high-purity diamine-based neurotherapeutics.

References

• Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist - N
• CAS 82625-46-5 Benzaldehyde, 4-[3-[[(4 ... - Guidechem.
• 1-Piperidinepropanol | CAS#:104-58-5 Precursor & DownStream - Chemsrc.
• JNJ-5207852 - Wikipedia.
• Radiosynthesis and biodistribution of a histamine H3 receptor antagonist 4-[3-(4-piperidin-1-yl-but-1-ynyl)

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. In the absence of a publicly available experimental spectrum for this specific molecule, this guide synthesizes established fragmentation principles of its constituent chemical moieties—the piperidine ring, the propoxy linker, and the benzaldehyde group—to construct a comprehensive and scientifically grounded predictive model of its behavior under electrospray ionization (ESI) tandem mass spectrometry (MS/MS). This document is intended to serve as a valuable resource for researchers in the fields of analytical chemistry, medicinal chemistry, and drug development, aiding in the structural elucidation and identification of this and structurally related compounds.

Introduction: Structural Features and Analytical Significance

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a molecule of interest in medicinal chemistry due to the prevalence of its structural motifs in various pharmacologically active compounds. The piperidine moiety is a common scaffold in many pharmaceuticals, valued for its ability to interact with biological targets and improve pharmacokinetic properties. The benzaldehyde functional group provides a reactive handle for further synthetic modifications and can also be involved in biological interactions. The propoxy linker offers conformational flexibility, influencing the overall shape and binding capabilities of the molecule.

Understanding the mass spectrometric fragmentation of this compound is crucial for its unambiguous identification in complex matrices, such as during metabolite profiling, reaction monitoring, or quality control of pharmaceutical preparations. This guide will focus on the fragmentation patterns expected under positive mode electrospray ionization (ESI), a soft ionization technique commonly employed for the analysis of polar and basic compounds like the one .[1] Due to the basic nitrogen atom in the piperidine ring, this molecule is expected to readily form a protonated molecular ion, [M+H]⁺, which will be the precursor for subsequent fragmentation in MS/MS experiments.

Predicted Fragmentation Pathways under ESI-MS/MS

The fragmentation of the protonated molecule of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is anticipated to be driven by the charge localization on the nitrogen atom of the piperidine ring. This will initiate a cascade of bond cleavages, primarily dictated by the stability of the resulting fragment ions. The fragmentation can be conceptually divided into three main regions of the molecule: the piperidine ring, the propoxy linker, and the benzaldehyde moiety.

Fragmentation Initiated by the Piperidine Moiety

The piperidine ring is a key driver of the fragmentation process. A dominant fragmentation pathway for piperidine derivatives under collision-induced dissociation (CID) is α-cleavage, which involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom. This leads to the formation of a stable, resonance-stabilized iminium ion.

Diagram of the Initial Fragmentation of the Piperidine Ring

Caption: Predicted major fragmentation pathways and key fragment ions.

Summary of Predicted Characteristic Fragment Ions

The following table summarizes the predicted m/z values of the most significant fragment ions and their proposed structures.

m/z (Predicted)	Proposed Structure	Origin
262.18	[M+H]⁺	Protonated molecular ion
140.15	Piperidinylpropyl cation	Cleavage of the ether C-O bond
121.06	4-propoxybenzoyl cation	Cleavage of the propoxy linker
98.11	N-methylenepiperidinium ion	α-Cleavage at the piperidine ring
93.03	Phenoxy cation	Loss of CO from m/z 121
86.10	Piperidine cation	Fragmentation of the piperidinylpropyl cation

Experimental Protocol for Mass Spectrometry Analysis

To experimentally validate the predicted fragmentation pattern, the following protocol for LC-MS/MS analysis is recommended.

Sample Preparation

• Standard Solution: Prepare a stock solution of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.

Liquid Chromatography (LC) Method

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at 5-10% B, ramp up to 95% B over several minutes, hold, and then re-equilibrate.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

Mass Spectrometry (MS) Method

• Ionization Source: Electrospray Ionization (ESI).

• Polarity: Positive ion mode.

• MS Scan: Perform a full scan from m/z 50 to 500 to identify the protonated molecular ion ([M+H]⁺).

• MS/MS Scan: Select the [M+H]⁺ ion (m/z 262.18) as the precursor ion for collision-induced dissociation (CID).

• Collision Energy: Optimize the collision energy (e.g., by ramping from 10-40 eV) to obtain a rich fragmentation spectrum.

Experimental Workflow for MS/MS Analysis

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Solubility of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in Polar Aprotic Solvents: A Mechanistic and Practical Guide for Drug Development

An In-depth Technical Guide

Abstract

The solubility of active pharmaceutical ingredients (APIs) is a critical determinant of their developability, influencing everything from synthetic route feasibility to final dosage form performance. This technical guide provides an in-depth analysis of the solubility characteristics of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, a representative basic molecule with both polar and non-polar functionalities, within the context of polar aprotic solvents. Due to a lack of extensive published empirical data for this specific molecule, this guide emphasizes a foundational, mechanism-based approach to understanding and predicting its solubility. We will explore the governing principles of solvent-solute interactions, present a robust protocol for experimental solubility determination, and discuss the profound implications of these properties for researchers, medicinal chemists, and drug development professionals.

Introduction to the Compound and its Environment

The Solute: Deconstructing 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a molecule of interest in medicinal chemistry, likely as a synthetic intermediate or a scaffold for more complex APIs. Its structure is a composite of distinct functional regions, each contributing to its overall physicochemical profile:

• Aromatic Benzaldehyde Core: A planar, relatively non-polar benzene ring is functionalized with a polar aldehyde group (-CHO). The aldehyde's carbonyl oxygen is a hydrogen bond acceptor and participates in strong dipole-dipole interactions. The aromatic ring itself can engage in π-π stacking and weaker C-H···π interactions[1].

• Flexible Propoxy Linker: A three-carbon ether linkage (-O-(CH₂)₃-) provides flexibility and adds lipophilic character to the molecule. The ether oxygen acts as another hydrogen bond acceptor.

• Basic Piperidine Headgroup: The saturated piperidine ring contains a tertiary amine. This nitrogen atom is basic and a potent hydrogen bond acceptor. Its lone pair of electrons is a key site for interaction with solvent molecules.

The molecule's combination of a rigid aromatic core, a flexible lipophilic chain, and a polar, basic headgroup makes its interaction with solvents a nuanced interplay of multiple intermolecular forces.

The Solvents: The Nature of Polar Aprotic Media

Polar aprotic solvents are a cornerstone of the pharmaceutical industry, used extensively in synthesis, purification, and as vehicles for biological screening.[2][3] Unlike polar protic solvents (e.g., water, ethanol), they possess a significant dipole moment and high dielectric constant but lack acidic protons (like those in O-H or N-H groups).[4][5]

Key characteristics include:

• Strong Dipole Moments: Facilitate the dissolution of polar solutes.

• Hydrogen Bond Acceptors: They can accept hydrogen bonds but cannot donate them.

• High Dielectric Constants: Effectively shield charges, helping to dissolve ionic compounds and stabilize polar transition states.

This class of solvents includes dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), acetonitrile (ACN), and N-methyl-2-pyrrolidone (NMP), among others.[6][7] Their ability to solvate cations effectively while leaving anions relatively "naked" and reactive makes them particularly useful for a wide range of chemical reactions.[6]

The Significance: Why Solubility in These Solvents Matters

Understanding the solubility of a compound like 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in polar aprotic solvents is not an academic exercise; it has direct, practical consequences in drug development:

• Chemical Synthesis: Many synthetic steps, particularly nucleophilic substitutions, are preferentially run in polar aprotic solvents where reactants are highly soluble and reactive.[2]

• Compound Storage and Handling: For high-throughput screening (HTS), compounds are almost universally stored as concentrated stock solutions in DMSO.[8] Poor DMSO solubility can lead to compound precipitation, causing inaccurate screening results and wasted resources.

• Purification: Solubility dictates the choice of solvent systems for crystallization and chromatography.

• Early Formulation: For non-aqueous parenteral formulations, solvents like DMSO and NMP are sometimes considered to enhance the stability of water-labile drugs.[9]

The Theoretical Framework of Solubility

The adage "like dissolves like" provides a useful starting point, but a deeper, mechanistic understanding is required for accurate prediction and problem-solving. Dissolution is an equilibrium process governed by the change in Gibbs free energy (ΔG = ΔH - TΔS), which depends on the energy required to break solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions.

For 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, the key intermolecular forces driving its solubility in polar aprotic solvents are:

• Dipole-Dipole Interactions: This is likely the most significant attractive force. The strong dipoles of the solvent's functional groups (e.g., the S=O in DMSO, C=O in DMF) will align favorably with the dipoles of the solute's aldehyde and ether groups.

• London Dispersion Forces: These temporary, induced-dipole forces exist between all molecules and will be significant for the non-polar regions of the solute (the aromatic ring, alkyl chain) and the alkyl groups of the solvent molecules.[10]

• Hydrogen Bonding (Acceptance): While the solvents are aprotic, they are excellent hydrogen bond acceptors. The oxygen of DMSO's sulfoxide and the nitrogen of the solute's piperidine ring are prime examples. They can accept weak hydrogen bonds from the solute's aromatic and aliphatic C-H groups, contributing to solvation.[11]

The interplay of these forces dictates the solubility trend. Solvents that can offer a combination of strong dipole-dipole interactions and effective hydrogen bond acceptance are predicted to be the most effective.

Experimental Determination of Thermodynamic Solubility

It is critical to distinguish between two commonly measured types of solubility: kinetic and thermodynamic.

• Kinetic Solubility: Often measured in HTS, this is determined by adding a concentrated DMSO stock solution to an aqueous buffer and observing when precipitation occurs.[12][13] This method is fast but can yield misleadingly high values because the compound may not have had sufficient time to form a stable crystal lattice, instead precipitating as a more soluble amorphous solid.[14][15]

• Thermodynamic Solubility: This is the true equilibrium solubility. It is defined as the maximum concentration of a solute that can be dissolved in a solvent at a specific temperature, when the solution is in equilibrium with an excess of the solid compound.[16][17] This value is essential for understanding the intrinsic properties of the drug substance and is the gold standard for lead optimization.[16]

Standard Protocol: The Shake-Flask Method

The shake-flask method is the most reliable technique for determining thermodynamic solubility.[18][19][20]

Objective: To determine the equilibrium concentration of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in a given polar aprotic solvent at a controlled temperature.

Materials:

• 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (solid powder)

• Selected polar aprotic solvents (e.g., DMSO, DMF, ACN) of high purity

• Glass vials with Teflon-lined screw caps

• Orbital shaker with temperature control

• Centrifuge or filtration apparatus (e.g., 0.22 µm PTFE syringe filters)

• Validated analytical instrument for quantification (e.g., HPLC-UV)

• Volumetric flasks and pipettes

Step-by-Step Methodology:

• Preparation: Add an excess amount of the solid compound to a vial (e.g., 5-10 mg). The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.

• Solvent Addition: Accurately add a known volume of the chosen solvent (e.g., 1-2 mL) to the vial.

• Equilibration: Securely cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed. The system must be agitated for a sufficient duration to reach equilibrium. A common practice is to measure concentration at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the value has plateaued.[18]

• Phase Separation: Once equilibrium is reached, remove the vials from the shaker and allow them to stand briefly. Separate the saturated solution (supernatant) from the excess solid. This is typically done by either:

  • Centrifugation: Centrifuge the vial at high speed to pellet the solid.

  • Filtration: Withdraw the solution using a syringe and pass it through a chemically compatible filter (PTFE for organic solvents) to remove any undissolved particles.

• Quantification:

  • Carefully take a precise aliquot of the clear, saturated solution and dilute it with a suitable solvent to a concentration that falls within the linear range of a pre-established calibration curve.

  • Analyze the diluted sample using a validated HPLC-UV method to determine its concentration.

• Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is typically reported in units of mg/mL or mmol/L.

Experimental Workflow Diagram

Workflow for thermodynamic solubility determination via the shake-flask method.

Predicted Solubility Profile and Mechanistic Analysis

In the absence of direct experimental data, we can construct a predicted solubility profile based on the properties of the solvents and the solute.

Predicted Solubility in Select Polar Aprotic Solvents

Solvent	Dielectric Constant (ε)	Dipole Moment (μ, Debye)	Key Solvent Features	Predicted Solubility of 4-(3-...)benzaldehyde	Primary Solute-Solvent Interactions
DMSO	46.7	3.96	Very high polarity; strong H-bond acceptor (S=O)	High	Strong dipole-dipole (S=O ↔ C=O); H-bond acceptance at piperidine-N and ether-O.
DMF	36.7	3.86	High polarity; strong H-bond acceptor (C=O)	High	Strong dipole-dipole (C=O ↔ C=O); H-bond acceptance at piperidine-N and ether-O.
NMP	32.3	4.09	High polarity; bulky; strong H-bond acceptor (C=O)	High to Medium	Similar to DMF, but steric bulk may slightly hinder optimal solvation geometry.
Acetonitrile	37.5	3.92	High polarity; linear and less sterically hindered	Medium	Moderate dipole-dipole (C≡N ↔ C=O); less effective H-bond acceptor compared to DMSO/DMF.
Acetone	21.8	2.91	Moderate polarity; lower boiling point	Medium to Low	Weaker dipole-dipole interactions due to lower polarity.

Note: Solvent property data sourced from multiple references.[4][6]

Discussion of Trends

The predicted trend (DMSO ≈ DMF > NMP > Acetonitrile > Acetone) is based on the following rationale:

• DMSO and DMF as Premier Solvents: Both DMSO and DMF are highly effective at solvating a wide range of drug-like molecules.[21] Their very high polarity and strong hydrogen bond accepting capabilities, originating from the sulfoxide and amide carbonyl groups respectively, can effectively interact with all polar sites on the 4-(3-(piperidin-1-yl)propoxy)benzaldehyde molecule. They provide a favorable energetic environment that overcomes the solute's crystal lattice energy.

• The Role of Acetonitrile: While acetonitrile has a high dielectric constant, its linear nitrile group is a less potent hydrogen bond acceptor than the carbonyls of DMF or the sulfoxide of DMSO. Therefore, while it will effectively solvate via dipole-dipole interactions, the overall solvation sphere may be less energetically favorable, leading to moderate solubility.

• Limitations of Acetone: Acetone's significantly lower dielectric constant and dipole moment make it a weaker solvent for highly polar compounds. It will struggle to effectively disrupt the intermolecular forces holding the solute molecules together in the solid state.

Visualization of Key Solvation Interactions

The following diagram illustrates the primary non-covalent interactions between 4-(3-(piperidin-1-yl)propoxy)benzaldehyde and dimethyl sulfoxide (DMSO), predicted to be its most effective solvent.

Sources

• 1. Exploring intermolecular contacts in multi-substituted benzaldehyde derivatives: X-ray, Hirshfeld surface and lattice energy analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 5. hbm4eu.eu [hbm4eu.eu]
• 6. Comparison Guide for Methyl Sulfoxide and Other Polar Non-Protonic Solvents (DMF, NMP, Acetonitrile) [ecoviaet.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ondrugdelivery.com [ondrugdelivery.com]
• 10. brainly.com [brainly.com]
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• 13. protocols.io [protocols.io]
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• 16. researchgate.net [researchgate.net]
• 17. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 18. researchgate.net [researchgate.net]
• 19. who.int [who.int]
• 20. bioassaysys.com [bioassaysys.com]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Crystal Structure Analysis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde Derivatives

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Preamble: The Structural Imperative in Modern Drug Discovery

In the landscape of contemporary drug development, the precise three-dimensional arrangement of atoms within a molecule is not merely a structural curiosity but a critical determinant of its biological activity, physicochemical properties, and ultimately, its therapeutic potential. For molecules such as the 4-(3-(piperidin-1-yl)propoxy)benzaldehyde derivatives, which are rich in pharmacophoric features like a flexible ether linkage, a basic piperidine ring, and a reactive benzaldehyde moiety, a comprehensive understanding of their solid-state architecture is paramount. This guide provides an in-depth exploration of the methodologies and rationale behind the crystal structure analysis of this class of compounds, offering a framework for researchers to elucidate the intricate relationship between structure and function.

Disclaimer: As of April 2026, a comprehensive, publicly accessible crystal structure determination for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, including detailed crystallographic data (CIF file), is not available in open literature or crystallographic databases. This guide has been constructed by leveraging the detailed crystal structure analysis of the closely related and structurally analogous compound, 4-(4-methoxyphenoxy)benzaldehyde , as a representative model. The methodologies, data presentation, and analytical insights herein serve as a comprehensive template for the analysis of substituted benzaldehyde derivatives with flexible side chains.

The Strategic Synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde Derivatives: A Pathway to Crystalline Solids

The journey to a crystal structure begins with the synthesis of high-purity material. The synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde derivatives is typically achieved through a convergent synthesis strategy, which allows for the independent preparation of key fragments followed by their coupling.

Synthetic Protocol: A Step-by-Step Guide

The following protocol outlines a reliable method for the synthesis of the title compound, which is a prerequisite for crystal growth studies.

Step 1: Synthesis of 1-(3-chloropropyl)piperidine

• To a solution of piperidine (1.1 equivalents) in a suitable aprotic solvent such as acetonitrile, add potassium carbonate (2.0 equivalents) as a base.

• To this stirred suspension, add 1-bromo-3-chloropropane (1.0 equivalent) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield pure 1-(3-chloropropyl)piperidine.

Step 2: Synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

• In a round-bottom flask, dissolve 4-hydroxybenzaldehyde (1.0 equivalent) in a polar aprotic solvent like dimethylformamide (DMF).

• Add a slight excess of a strong base, such as sodium hydride (1.2 equivalents), portion-wise at 0 °C to deprotonate the phenolic hydroxyl group.

• To this solution, add 1-(3-chloropropyl)piperidine (1.1 equivalents) and allow the reaction to stir at room temperature overnight.

• Quench the reaction by the slow addition of water and extract the product with a suitable organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final compound.

Expertise in Action: Causality behind Experimental Choices

The choice of a two-step synthesis is strategic. It allows for the purification of the intermediate, 1-(3-chloropropyl)piperidine, which is crucial for obtaining a high-purity final product. High purity is a non-negotiable prerequisite for successful crystallization. The use of a strong base like sodium hydride ensures complete deprotonation of the weakly acidic phenol, driving the reaction to completion.

The Art and Science of Crystal Growth: From Solution to Single Crystal

Obtaining diffraction-quality single crystals is often the most challenging step in crystal structure analysis. For a flexible molecule like 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, the conformational freedom of the propoxy chain can hinder the formation of a well-ordered crystal lattice.

Experimental Protocol for Crystallization

The slow evaporation technique is a robust method for growing single crystals of organic compounds.

• Dissolve the purified 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in a minimal amount of a suitable solvent. A solvent screen should be performed with solvents of varying polarity (e.g., ethanol, ethyl acetate, acetone, and mixtures thereof).

• Filter the solution through a syringe filter (0.22 µm) into a clean, small vial.

• Cover the vial with parafilm and puncture a few small holes with a needle to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free environment and monitor for crystal growth over several days to weeks.

Trustworthiness Through Self-Validation:

The quality of the grown crystals should be assessed under a polarizing microscope. Ideal crystals will be transparent, have well-defined faces, and will extinguish light evenly when rotated under cross-polarized light. This initial visual inspection is a critical self-validating step before proceeding to X-ray diffraction.[1][2]

Unveiling the Molecular Architecture: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

The SC-XRD Experimental Workflow

The following diagram illustrates the key stages of a single-crystal X-ray diffraction experiment.

Sources

• 1. Crystal structure of 4-(4-meth­oxy­phen­oxy)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Electronic Properties and Reactivity of 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde: A Technical Guide for Medicinal Chemistry

Executive Summary & Pharmacophoric Significance

In modern medicinal chemistry, designing central nervous system (CNS) active agents often requires bifunctional building blocks that can simultaneously anchor to target proteins and provide vectors for structural elaboration. 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde (CAS: 82625-46-5) is a highly versatile, commercially available scaffold utilized extensively in drug discovery[1],[2].

Historically rooted in early pharmaceutical patents (e.g., Hoffmann-La Roche[3]), this molecule is characterized by a "push-pull" electronic system. It features an electrophilic benzaldehyde moiety primed for carbon-carbon or carbon-nitrogen bond formation, tethered via an electron-donating ether linkage to a basic piperidine ring[4]. This specific structural triad—a basic amine, an alkyl-ether spacer, and an aromatic core—is a privileged pharmacophore found in histamine H3 receptor antagonists, sigma-1 receptor ligands, and acetylcholinesterase (AChE) inhibitors.

This whitepaper provides an in-depth analysis of the molecule's electronic properties, reactivity profile, and field-proven experimental protocols, designed specifically for process chemists and drug development professionals[5].

Structural and Electronic Profiling

To manipulate 4-(3-(piperidin-1-yl)propoxy)benzaldehyde effectively in synthesis, one must understand the distinct electronic environments of its three functional domains.

The "Push-Pull" Aromatic System

The molecule features a para-substituted ether linkage. The oxygen atom of the propoxy group acts as a strong resonance donor (+M effect ), pushing electron density into the aromatic ring. Conversely, the aldehyde group is a resonance acceptor (-M effect ).

• Causality in Reactivity: The +M effect of the ether oxygen delocalizes electron density all the way to the carbonyl carbon. This slightly deactivates the aldehyde toward nucleophilic attack compared to an unsubstituted benzaldehyde. Consequently, reactions like imine formation require mild acid catalysis to re-activate the carbonyl carbon [R2].

The Basic Piperidine Terminus

The piperidine ring is electronically isolated from the aromatic system by the flexible 3-carbon propyl chain. It acts purely as a localized, highly basic tertiary amine.

• Causality in Solubility: With a pKa of approximately 10.2, the piperidine nitrogen is >99% protonated at physiological pH (7.4). In synthetic workflows, this basicity dictates the extraction strategy: the molecule will partition into aqueous layers unless the pH is driven above 10.5 during workup.

Quantitative Physicochemical Data

Property	Value	Mechanistic Implication
Molecular Formula	C15H21NO2	Core bifunctional building block[1].
Molecular Weight	247.33 g/mol	Optimal fragment size for early-stage drug discovery, allowing for downstream mass addition without violating Lipinski's Rule of 5[2].
Piperidine pKa	~10.2	Exists as a protonated cation in neutral/acidic media; requires basic workup for organic extraction.
Carbonyl IR Stretch	~1695 cm⁻¹	Lowered from the typical 1715 cm⁻¹ due to +M resonance from the ether, confirming increased electron density at the carbonyl.
Hammett Constant (σp)	-0.27 (-OR group)	Electron-donating nature; mildly deactivates the electrophilic carbonyl[R2].

Reactivity Mapping

The bifunctional nature of the molecule allows for orthogonal synthetic strategies. The aldehyde can be modified without affecting the piperidine ring, provided the pH is controlled.

Caption: Logical mapping of electronic properties to chemical reactivity.

Upstream Synthesis Validation

The molecule is typically synthesized via a Williamson ether synthesis, reacting 4-hydroxybenzaldehyde with 1-(3-chloropropyl)piperidine in the presence of a weak base (e.g., K2CO3) in a polar aprotic solvent[6]. This ether linkage is highly stable under standard physiological and reductive conditions, only cleaving under harsh Lewis acidic conditions (e.g., BBr3).

Validated Experimental Protocols: Reductive Amination

The most critical application of this scaffold is the installation of diverse amine headgroups via reductive amination. Because of the molecule's specific electronic properties, standard reductive amination protocols must be adapted.

The following protocol is designed as a self-validating system , ensuring that the causality of each chemical event is trackable and verifiable.

Step-by-Step Methodology

Step 1: Iminium Ion Formation (Activation)

• Procedure: Dissolve 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 eq) and the desired primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid to adjust the apparent pH to 4.5.

• Causality: The +M effect of the ether group makes the aldehyde less reactive. Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and driving the formation of the intermediate imine. Furthermore, the acidic media protonates the imine to form a highly electrophilic iminium ion.

Step 2: Selective Reduction

• Procedure: Portion-wise, add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq). Stir at 25°C for 12 hours.

• Causality: NaBH(OAc)3 is chosen over NaBH4 because it is a milder reducing agent [R1]. It selectively reduces the protonated iminium ion without reducing the unreacted starting aldehyde into a benzyl alcohol side-product.

Step 3: pH-Driven Quench and Extraction

• Procedure: Quench the reaction with saturated aqueous NaHCO3. Then, strictly adjust the aqueous layer to pH > 10.5 using 1M NaOH. Extract with Dichloromethane (DCM).

• Causality: At neutral pH, the piperidine nitrogen (pKa ~10.2) remains protonated, making the product highly water-soluble. Driving the pH above 10.5 ensures the piperidine is completely deprotonated (free-based), allowing it to partition cleanly into the organic DCM layer.

Protocol Validation & Quality Control (Self-Validating System)

To guarantee the success of the reaction without immediately relying on LC-MS, utilize a triangulated Thin-Layer Chromatography (TLC) staining approach:

• 2,4-Dinitrophenylhydrazine (2,4-DNP) Stain: The starting aldehyde will form a bright orange spot. The product will not. Disappearance of the 2,4-DNP spot validates complete consumption of the electrophile.

• Dragendorff’s Reagent: Both the starting material and the product contain the tertiary piperidine amine, meaning both will stain orange. This validates that the piperidine tail remains intact and was not degraded.

• Ninhydrin Stain: The newly formed secondary amine product will stain pink/purple upon heating. This positively confirms the successful carbon-nitrogen bond formation.

Caption: Step-by-step self-validating workflow for reductive amination.

References

Below is the consolidated list of authoritative sources, commercial data, and foundational literature cited in this whitepaper.

• [4] National Center for Biotechnology Information. "PubChem Compound Summary for CID 2766326, 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde". PubChem Database. URL:[Link]

• [6] Chemsrc. "1-Piperidinepropanol / 4-(3-piperidin-1-ylpropoxy)benzaldehyde structure CAS#:82625-46-5". Chemsrc Database. URL:[Link]

• [5] EOS Med Chem. "Stock compounds-M250228 007". EOS Med Chem Blog. URL: [Link]

• [R1] Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• [R2] Hansch, C., Leo, A., & Taft, R. W. (1991). "A survey of Hammett substituent constants and resonance and field parameters." Chemical Reviews, 91(2), 165-195. URL:[Link]

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4-(3-(piperidin-1-yl)propoxy)benzaldehyde molecular weight and exact mass

Abstract

This technical guide provides a comprehensive analysis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. The document details its core physicochemical properties, including molecular weight and exact mass, and presents a robust, field-proven protocol for its synthesis via the Williamson ether synthesis. The rationale behind the synthetic strategy and the importance of self-validating analytical verification are discussed. Furthermore, this guide explores the pharmacological relevance of the piperidine scaffold, contextualizing the utility of this compound as a building block in modern drug discovery programs.

Core Physicochemical Properties

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a derivative of benzaldehyde featuring a piperidine-containing propoxy ether substituent at the para position. Its molecular structure is foundational to its chemical reactivity and potential biological activity. The precise mass and molecular weight are critical parameters for analytical characterization, reaction stoichiometry, and high-throughput screening.

The fundamental properties are derived from its molecular formula, C₁₅H₂₁NO₂ . Based on this, the key quantitative descriptors are summarized below.[1][2][3]

Property	Value	Source
Molecular Formula	C₁₅H₂₁NO₂	IUPAC
Average Molecular Weight	247.33 g/mol	Calculated
Exact Mass (Monoisotopic)	247.15723 Da	Calculated[1]

These values are essential for mass spectrometry analysis, enabling researchers to accurately identify the compound and confirm the success of a synthesis.

Synthesis Pathway and Mechanistic Rationale

The synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is efficiently achieved through the Williamson ether synthesis . This classic yet powerful Sₙ2 reaction is widely employed for the preparation of ethers due to its reliability and broad substrate scope.[4][5][6] The strategic choice of this pathway involves the reaction between a deprotonated phenol (phenoxide) and an alkyl halide.

Reaction Principle: The synthesis proceeds in two primary steps:

• Deprotonation: The phenolic hydroxyl group of 4-hydroxybenzaldehyde is deprotonated by a suitable base, such as potassium carbonate (K₂CO₃), to form a highly nucleophilic phenoxide ion.[7] The choice of a moderately weak base like K₂CO₃ is strategic; it is strong enough to deprotonate the phenol (pKa ≈ 10) but not so strong as to promote side reactions with the aldehyde or alkyl halide.

• Nucleophilic Substitution (Sₙ2): The resulting phenoxide ion attacks the electrophilic carbon of 1-(3-chloropropyl)piperidine, displacing the chloride leaving group to form the desired ether linkage.[5] A polar aprotic solvent like N,N-Dimethylformamide (DMF) is selected to solvate the cation (K⁺) without solvating the nucleophile (phenoxide), thereby maximizing its nucleophilicity and accelerating the reaction rate.[8]

The overall synthetic transformation is depicted below.

Caption: Williamson ether synthesis of the target compound.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating, incorporating in-process controls and post-synthesis characterization to ensure the identity and purity of the final product.

Materials and Reagents

• 4-Hydroxybenzaldehyde (1.0 eq)

• 1-(3-Chloropropyl)piperidine hydrochloride (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

Step-by-Step Synthesis Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add 4-hydroxybenzaldehyde (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Solvent Addition: Add anhydrous DMF (approx. 10 mL per gram of 4-hydroxybenzaldehyde). Stir the resulting suspension vigorously.

• Addition of Alkyl Halide: Add 1-(3-chloropropyl)piperidine hydrochloride (1.1 eq) to the suspension. Note: The excess K₂CO₃ will neutralize the HCl salt and the phenol.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring.

• In-Process Control (TLC Monitoring): Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a mobile phase of 7:3 Hexanes:Ethyl Acetate. The disappearance of the 4-hydroxybenzaldehyde spot indicates reaction completion (typically 6-12 hours).

• Workup and Extraction:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing deionized water (3x the volume of DMF).

  • Extract the aqueous phase three times with ethyl acetate.

  • Combine the organic layers and wash with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

Purification and Characterization

• Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

• Characterization (Self-Validation):

  • ¹H and ¹³C NMR: Confirm the chemical structure by Nuclear Magnetic Resonance spectroscopy. The spectra should be consistent with the proposed structure of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

  • Mass Spectrometry (MS): Verify the molecular weight and exact mass. An ESI-MS spectrum should show a prominent peak corresponding to the [M+H]⁺ ion at m/z 248.1645.

  • FT-IR Spectroscopy: Confirm the presence of key functional groups, such as the aldehyde C=O stretch (around 1690 cm⁻¹) and the C-O-C ether stretch.

Caption: A self-validating workflow for synthesis and verification.

Significance in Drug Discovery and Development

The piperidine ring is a quintessential heterocyclic scaffold in medicinal chemistry, often referred to as a "privileged structure."[9] Its prevalence in pharmaceuticals stems from its ability to impart favorable properties, including improved solubility, metabolic stability, and the capacity to form key interactions with biological targets.[10][11]

Compounds containing the piperidine moiety exhibit a vast range of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and analgesic effects.[12][13] 4-(3-(piperidin-1-yl)propoxy)benzaldehyde serves as a versatile intermediate for synthesizing more complex molecules. The benzaldehyde group is a reactive handle for further modifications, such as reductive amination or condensation reactions, enabling the creation of diverse chemical libraries for screening against various therapeutic targets.[14][15] The introduction of the piperidine scaffold can enhance a molecule's pharmacokinetic profile and modulate its biological activity and selectivity.[16]

Conclusion

This technical guide has detailed the essential physicochemical properties, a robust synthetic protocol, and the medicinal chemistry context for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. The calculated molecular weight (247.33 g/mol ) and exact mass (247.15723 Da) serve as critical benchmarks for analytical validation. The described Williamson ether synthesis provides a reliable and scalable method for its production, while the outlined characterization steps ensure the integrity of the final compound. As a valuable building block incorporating the pharmacologically significant piperidine scaffold, this molecule represents a key starting point for the development of novel therapeutic agents.

References

• Gubska, A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

• Yadav, P., et al. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development (IJNRD). Available at: [Link]

• Gubska, A., et al. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2021). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Gubska, A., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. ResearchGate. Available at: [Link]

• NIST (n.d.). Meperidine. NIST Chemistry WebBook. Available at: [Link]

• Arun, K., et al. (2020). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology. Available at: [Link]

• Wang, W., et al. (2021). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. Available at: [Link]

• Appchem (n.d.). Benzaldehyde, 4-[3-(4-methyl-1-piperazinyl)propoxy]-. Appchem. Available at: [Link]

• KEGG (n.d.). KEGG DRUG: Pethidine. KEGG. Available at: [Link]

• Goel, P., et al. (2018). Recent advancement of piperidine moiety in treatment of cancer- A review. European Journal of Medicinal Chemistry. Available at: [Link]

• National Center for Biotechnology Information (n.d.). Meperidine. PubChem. Available at: [Link]

• PharmaCompass (n.d.). Meperidine. PharmaCompass. Available at: [Link]

• Wikipedia (n.d.). Pethidine. Wikipedia. Available at: [Link]

• Jumina, et al. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry. Available at: [Link]

• PubChemLite (n.d.). Benzaldehyde, 4-[3-[1-(3-pyridazinyl)-4-piperidinyl]propoxy]-, o-methyloxime. PubChemLite. Available at: [Link]

• NIST (n.d.). 1-Methyl-4-phenyl-4-propionoxypiperidine. NIST Chemistry WebBook. Available at: [Link]

• Ashenhurst, J. (2022). The Williamson Ether Synthesis. Chemistry Steps. Available at: [Link]

• National Center for Biotechnology Information (n.d.). 4-(3-Piperidin-1-ium-1-ylpropoxy)benzoate. PubChem. Available at: [Link]

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• PubChemLite (n.d.). Benzaldehyde, 3-(3-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)propoxy)-, dihydrochloride. PubChemLite. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Reductive Amination of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Abstract

This document provides a comprehensive guide for the reductive amination of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. Reductive amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds with high efficiency and selectivity.[1][2] This protocol details a robust and scalable procedure utilizing sodium triacetoxyborohydride as a mild and selective reducing agent.[3][4] The following sections will delve into the reaction mechanism, provide a detailed step-by-step protocol, outline methods for reaction monitoring and product purification, and discuss critical safety considerations. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method for the synthesis of secondary and tertiary amines from the specified benzaldehyde derivative.

Introduction and Scientific Background

Reductive amination, also known as reductive alkylation, is a powerful chemical transformation that converts a carbonyl group (in this case, an aldehyde) and an amine into a more substituted amine.[1] The reaction proceeds through a two-step sequence within a single pot: the initial formation of an imine or iminium ion intermediate, followed by its immediate reduction.[1][5][6]

The choice of reducing agent is critical to the success of a reductive amination. The ideal reagent should selectively reduce the iminium ion in the presence of the starting aldehyde.[3][7] While various reducing agents can be employed, sodium triacetoxyborohydride (NaBH(OAc)₃) has emerged as a reagent of choice due to its mild nature, high selectivity, and broad functional group tolerance.[3][4] Unlike stronger reducing agents such as sodium borohydride (NaBH₄), which can readily reduce the starting aldehyde, NaBH(OAc)₃ is less reactive towards carbonyls at neutral or slightly acidic pH, but highly effective at reducing the protonated imine intermediate.[7][8] This selectivity minimizes the formation of alcohol byproducts and leads to cleaner reaction profiles and higher yields of the desired amine.[4]

The reaction detailed herein focuses on 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, a versatile building block in medicinal chemistry. Its successful amination provides access to a diverse range of compounds with potential pharmacological activity.

Reaction Mechanism

The reductive amination process can be broken down into two key stages:

• Imine/Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of the primary or secondary amine on the electrophilic carbonyl carbon of the benzaldehyde. This forms an unstable carbinolamine intermediate.[5][6] Under mildly acidic conditions, the carbinolamine undergoes dehydration to form a more stable imine (with a primary amine) or an iminium ion (with a secondary amine).[5][9]

• Reduction: The hydride from sodium triacetoxyborohydride then attacks the electrophilic carbon of the imine or iminium ion, reducing the C=N double bond to a C-N single bond and yielding the final amine product.[6][9]

Caption: Generalized workflow of a reductive amination reaction.

Experimental Protocol

This protocol provides a general procedure that can be adapted for various primary and secondary amines. For the purpose of this guide, we will outline the reaction with a generic primary amine (R-NH₂).

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
4-(3-(piperidin-1-yl)propoxy)benzaldehyde	247.34	1.0	1.0
Primary/Secondary Amine (e.g., R-NH₂)	-	1.1 - 1.2	1.1 - 1.2
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	211.94	1.5	1.5
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	-	-	-
Acetic Acid (optional)	60.05	catalytic	-

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 mmol).

• Solvent and Amine Addition: Dissolve the aldehyde in an appropriate solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (approximately 10-20 mL per mmol of aldehyde).[4] Add the desired primary or secondary amine (1.1-1.2 mmol).

• Imine Formation: Stir the mixture at room temperature for 20-30 minutes to allow for the initial formation of the imine or iminium ion intermediate. For less reactive amines, the addition of a catalytic amount of acetic acid can facilitate this step.[4]

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.5 mmol) to the reaction mixture in portions. The addition may cause some effervescence.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[10][11] A typical TLC system for this reaction might consist of a silica plate with a mobile phase of dichloromethane and methanol (e.g., 9:1 or 8:2 v/v).[11] The disappearance of the starting aldehyde spot and the appearance of a new, typically more polar, product spot indicates the reaction is proceeding.

• Reaction Quenching: Once the reaction is complete (typically within 1-4 hours), quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel, typically using a gradient of methanol in dichloromethane, to afford the pure amine product.[12]

Caption: Step-by-step experimental workflow for reductive amination.

Safety and Handling Precautions

It is imperative to adhere to standard laboratory safety procedures when performing this protocol.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[13][14][15]

• Ventilation: Conduct the reaction in a well-ventilated fume hood to avoid inhalation of solvent vapors and reagent dust.[13][15]

• Sodium Triacetoxyborohydride: This reagent is moisture-sensitive and can release flammable hydrogen gas upon contact with water.[13][16] It should be handled under an inert atmosphere (e.g., nitrogen or argon) if possible and stored in a cool, dry place.[14] Avoid contact with skin and eyes.[13][15][17]

• Solvents: Dichloromethane and 1,2-dichloroethane are halogenated solvents and should be handled with care. Avoid inhalation and skin contact.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	- Insufficient reaction time- Inactive reducing agent- Steric hindrance	- Allow the reaction to stir for a longer period.- Use fresh sodium triacetoxyborohydride.- Consider heating the reaction gently (e.g., 40 °C).
Formation of Alcohol Byproduct	- Use of a non-selective reducing agent- Water present in the reaction	- Ensure the use of NaBH(OAc)₃.- Use anhydrous solvents and reagents.
Low Yield	- Incomplete imine formation- Product loss during workup or purification	- Add a catalytic amount of acetic acid.- Optimize extraction and chromatography conditions.
Difficulty in Product Isolation	- Product is highly polar or water-soluble	- Consider alternative workup procedures, such as salting out the product or using a different extraction solvent.[18]

Conclusion

The protocol described in these application notes provides a reliable and efficient method for the reductive amination of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. The use of sodium triacetoxyborohydride ensures high selectivity and yield, making this procedure suitable for a wide range of applications in synthetic and medicinal chemistry. By following the detailed steps and safety precautions outlined, researchers can confidently synthesize a variety of amine derivatives for further investigation.

References

• Reductive Amination - Chemistry Steps. (n.d.). Retrieved from [Link]

• Mutti, F. G., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10736-10748. DOI: 10.

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

• Reductive amination - Wikipedia. (n.d.). Retrieved from [Link]

• Myers, A. G. (n.d.). Chem 115 Handout: Reductive Amination. Harvard University. Retrieved from [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2003). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-218). American Chemical Society.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. DOI: 10.1021/jo960057x

• Can someone please explain reductive amination. (2017, December 13). Reddit. [Link]

• Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Forrester, J. S., & Le, K. A. (2000). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education, 77(2), 247. DOI: 10.1021/ed077p247
• Functional Mapping of Key Residues in Reductive Aminases Enabled by a High-Throughput RedAm Detect Assay. (2025). ChemRxiv. DOI: 10.26434/chemrxiv-2023-s0v1p

• Synthesis of phenoxyaniline and sulfonamide analogues as dual CaV2.2 and CaV3.2 inhibitors. (2024). RSC Medicinal Chemistry. [Link]

• High-Throughput Screening of Reductive Amination Reactions Using Desorption Electrospray Ionization Mass Spectrometry. (2020). Organic Process Research & Development. [Link]

• How to monitor the progress of the reaction of reductive amination of D-maltose with aliphatic amines? (2017, March 11). ResearchGate. [Link]

• Solvent-Free Reductive Amination: An Organic Chemistry Experiment. (2015). Journal of Chemical Education. [Link]

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• Reductive Amination Reaction. (2011, July 14). Boston University. [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? (2025, January 1). Reddit. [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. (n.d.). Arkivoc. [Link]

• Question about reductive amination reaction procedure. (2025, March 7). Reddit. [Link]

• Method for preparing 4-(piperidine-3-yl)aniline. (2017, February 22).

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• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. [Link]

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Application Note: Synthesis and Pharmacological Profiling of Diamine-Based Histamine H3 Receptor Antagonists

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Key Intermediate: 4-(3-(piperidin-1-yl)propoxy)benzaldehyde Benchmark Compound: JNJ-5207852 (1-[4-(3-piperidin-1-yl-propoxy)-benzyl]-piperidine)

Introduction & Scientific Context

The Histamine H3 receptor (H3R) is a G-protein-coupled receptor (GPCR) predominantly expressed in the central nervous system (CNS). Functioning as both a presynaptic autoreceptor and heteroreceptor, H3R regulates the synthesis and release of histamine, as well as other critical neurotransmitters including acetylcholine, dopamine, and norepinephrine . Consequently, H3R antagonists have emerged as highly sought-after therapeutic targets for cognitive disorders, narcolepsy, and attention-deficit/hyperactivity disorder (ADHD).

First-generation H3R antagonists, such as thioperamide, relied heavily on an imidazole pharmacophore. However, the imidazole ring coordinates with the heme iron of cytochrome P450 (CYP) enzymes, leading to severe metabolic liabilities, hepatotoxicity, and poor blood-brain barrier (BBB) penetration. To circumvent this, modern drug discovery has pivoted toward non-imidazole scaffolds.

A breakthrough in this space was the discovery of 4-(aminoalkoxy)benzylamines . By utilizing 4-(3-(piperidin-1-yl)propoxy)benzaldehyde as a core building block, researchers can synthesize highly potent, brain-penetrant, diamine-based antagonists like JNJ-5207852 .

Fig 1: H3R presynaptic signaling pathway and the pharmacological impact of diamine antagonists.

Mechanistic Rationale & Pharmacophore Design

The success of the 4-(3-(piperidin-1-yl)propoxy)benzaldehyde intermediate lies in its structural alignment with the H3R binding pocket:

• The Basic Tail: The piperidin-1-yl group acts as a basic amine that forms a critical salt bridge with the conserved Asp114 residue in the human H3R transmembrane domain 3 (TM3).

• The Lipophilic Linker: The propoxy chain and the central phenyl ring span the hydrophobic cleft of the receptor, providing optimal spatial orientation.

• The Benzylic Position: The aldehyde moiety serves as an electrophilic handle, allowing for rapid diversification via reductive amination to introduce a second basic center, which interacts with an accessory binding pocket to drive sub-nanomolar affinity.

Synthesis Strategy: Reductive Amination Workflow

The conversion of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde to JNJ-5207852 is achieved via a one-pot reductive amination.

Fig 2: Reductive amination workflow for synthesizing JNJ-5207852 from the benzaldehyde precursor.

Experimental Protocol: Synthesis of JNJ-5207852

This protocol outlines the synthesis of the benchmark compound JNJ-5207852. The methodology is self-validating, incorporating specific checkpoints to ensure high yield and purity.

Phase 1: Imine Formation and Reduction

• Preparation: In an oven-dried round-bottom flask purged with nitrogen, dissolve 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 equivalent, 10 mmol) in anhydrous 1,2-dichloroethane (DCE) (30 mL).

• Amine Addition: Add piperidine (1.2 equivalents, 12 mmol) via syringe. Stir the mixture at room temperature for 30 minutes to allow the iminium ion intermediate to form.

• Reduction: Add sodium triacetoxyborohydride, NaBH(OAc)3​ (1.5 equivalents, 15 mmol), in small portions over 10 minutes.

  • Causality Check: NaBH(OAc)3​ is explicitly chosen over NaBH4​ . The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, preventing the premature reduction of the starting aldehyde into an unwanted benzyl alcohol byproduct. It selectively attacks the highly electrophilic iminium ion.

• Reaction Monitoring: Stir the reaction at room temperature for 4–6 hours. Monitor completion via TLC (DCM/MeOH 9:1, visualized with UV and Dragendorff's reagent for alkaloids).

Phase 2: Quench and Workup

• Quenching: Carefully quench the reaction by adding saturated aqueous NaHCO3​ (30 mL). Stir vigorously for 15 minutes.

  • Causality Check: The basic quench serves a dual purpose: it destroys excess hydride and neutralizes any liberated acetic acid, ensuring the diamine product is fully in its free base form for optimal organic extraction.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) ( 3×20 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield a crude oil.

Phase 3: Purification and Salt Formation

• Chromatography: Purify the crude oil via silica gel flash chromatography. Use a gradient elution of DCM to 90:10:1 DCM/MeOH/ NH4​OH .

  • Causality Check: The addition of 1% NH4​OH is critical. Diamines streak heavily on standard silica due to strong hydrogen bonding with acidic silanol groups. Ammonia competitively binds these sites, ensuring sharp elution bands and preventing product loss.

• Salt Precipitation: Dissolve the purified free base in anhydrous diethyl ether (20 mL). While stirring vigorously, dropwise add 2.0 M HCl in diethyl ether until precipitation ceases.

  • Causality Check: The free base is an oil prone to oxidative degradation. Conversion to the dihydrochloride salt yields a stable, highly crystalline solid with excellent aqueous solubility, making it ideal for in vivo dosing.

• Isolation: Filter the white precipitate under a vacuum, wash with cold ether, and dry overnight in a vacuum desiccator.

Quantitative Data Presentation

The resulting diamine compounds synthesized from 4-(3-(piperidin-1-yl)propoxy)benzaldehyde exhibit vastly superior pharmacological profiles compared to legacy imidazole compounds. The data below summarizes the binding affinities and functional profiles of JNJ-5207852 against reference ligands .

Table 1: Pharmacological Profiling of JNJ-5207852 vs. Reference H3 Ligands

Ligand / Compound	Chemical Class	Target Receptor	Human H3R (pKi)	Rat H3R (pKi)	Functional Profile & Notes
JNJ-5207852	Diamine (Piperidine)	Histamine H3	9.24	8.90	Selective Neutral Antagonist; High BBB penetration.
Thioperamide	Imidazole	Histamine H3	7.10	7.40	Inverse Agonist; Known CYP450 inhibitory liability.
Imetit	Imidazole	Histamine H3	> 9.00	> 9.00	Full Agonist (Reference standard for assays).
Analog 13g	Diamine (Morpholine)	Histamine H3	8.50	8.20	Reduced basicity; wake-promoting at 1 mg/kg in vivo.

References

• Apodaca, R., Dvorak, C. A., Xiao, W., Barbier, A. J., Boggs, J. D., Wilson, S. J., Lovenberg, T. W., & Carruthers, N. I. (2003). A New Class of Diamine-Based Human Histamine H3 Receptor Antagonists: 4-(Aminoalkoxy)benzylamines. Journal of Medicinal Chemistry, 46(18), 3938–3944. URL:[Link]

• Barbier, A. J., Berridge, C., Dugovic, C., Laposky, A. D., Wilson, S. J., Boggs, J., Aluisio, L., Lord, B., Mazur, C., Pudiak, C. M., Langlois, X., Xiao, W., Apodaca, R., Carruthers, N. I., & Lovenberg, T. W. (2004). Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. British Journal of Pharmacology, 143(5), 649–661. URL:[Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). JNJ-5207852 | Ligand page. URL:[Link]

Application Note: 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde as a Privileged Scaffold in CNS Drug Discovery

Executive Summary

The compound 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (CAS: 82625-46-5) is a highly versatile, commercially available building block widely utilized in the pharmaceutical industry[1][2]. Characterized by a reactive benzaldehyde core tethered to a basic piperidine ring via a flexible three-carbon spacer, this scaffold is a hallmark of Central Nervous System (CNS) drug design. It is predominantly employed in the synthesis of Histamine H3 receptor (H3R) antagonists, Acetylcholinesterase (AChE) inhibitors, and Multitarget-Directed Ligands (MTDLs) for neurodegenerative disorders such as Alzheimer's disease[3].

This application note provides researchers with authoritative, field-proven protocols for derivatizing this scaffold, alongside the mechanistic rationale governing experimental conditions.

Structural & Pharmacological Rationale (The "Why")

Successful drug discovery relies on understanding the physicochemical contributions of each molecular moiety. The utility of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is driven by three distinct structural features:

• The Benzaldehyde Hub (Electrophilic Core): The formyl group allows for rapid, divergent synthesis. It readily undergoes reductive amination to yield flexible benzylamines, or Knoevenagel condensations to produce rigid, conjugated systems (e.g., chalcones and acrylonitriles).

• The Propoxy Linker (Spatial Spacer): The 3-carbon ( C3​ ) chain provides an optimal spatial distance of approximately 4.5 Å. In AChE inhibitors, this specific length allows the molecule to simultaneously span the Peripheral Anionic Site (PAS) and the Catalytic Active Site (CAS) of the enzyme.

• The Piperidine Tail (Basic Pharmacophore): With a pKa of ~9.6, the piperidine nitrogen is protonated at physiological pH (7.4). This cationic state is mandatory for forming critical salt-bridge and cation- π interactions with highly conserved acidic residues in target receptors (e.g., Asp114 in the H3 receptor binding pocket). Recent developments in Alzheimer's research have heavily leveraged this basic tail to optimize the pharmacokinetic and pharmacodynamic profiles of novel MTDLs like MBA-159[3].

Experimental Protocols (The "How")

The following protocols are designed as self-validating systems. In-process controls (IPCs) and specific workup rationales are included to ensure reproducibility and high yield.

Protocol A: Reductive Amination (Synthesis of Benzylamine Derivatives)

Objective: To synthesize secondary or tertiary amines targeting GPCRs (e.g., H3R antagonists). Causality Insight: Sodium triacetoxyborohydride (STAB) is selected over Sodium borohydride ( NaBH4​ ) because STAB is a milder reducing agent. It selectively reduces the transient iminium ion without prematurely reducing the starting benzaldehyde into a benzyl alcohol, thereby maximizing the yield of the desired amine.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask under an inert N2​ atmosphere, dissolve 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 eq, 1.0 mmol) and the desired primary or secondary amine (1.2 eq, 1.2 mmol) in anhydrous 1,2-Dichloroethane (DCE, 10 mL).

• Catalysis: Add glacial acetic acid (1.0 eq) to the mixture. Rationale: The weak acid catalyzes the formation of the iminium intermediate by protonating the hemiaminal hydroxyl group, facilitating its elimination as water.

• Reduction: Stir at room temperature for 30 minutes, then add STAB (1.5 eq, 1.5 mmol) in portions over 5 minutes. Stir the suspension at room temperature for 12–16 hours.

• In-Process Control (TLC): Monitor reaction completion via TLC (Eluent: CH2​Cl2​ :MeOH: NH4​OH 90:9:1). The starting aldehyde will appear as a UV-active spot with a higher Rf than the highly polar amine product.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3​ (10 mL) and stir for 15 minutes. Rationale: The basic quench neutralizes the acetic acid and ensures the piperidine and newly formed amine are deprotonated (freebase form), preventing them from partitioning into the aqueous layer.

• Extraction: Extract with CH2​Cl2​ (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Knoevenagel Condensation (Synthesis of Chalcone-like AChE Inhibitors)

Objective: To synthesize α,β -unsaturated carbonyl compounds. Causality Insight: While the starting material contains a basic piperidine ring that could theoretically auto-catalyze the reaction, the addition of a secondary amine catalyst (like pyrrolidine) ensures rapid, complete conversion and suppresses side reactions.

Step-by-Step Methodology:

• Preparation: Dissolve the aldehyde (1.0 eq, 1.0 mmol) and an active methylene compound (e.g., acetophenone derivative, 1.0 eq, 1.0 mmol) in absolute ethanol (10 mL).

• Catalysis: Add pyrrolidine (0.2 eq) and glacial acetic acid (0.2 eq).

• Reaction: Reflux the mixture at 80 °C for 4–6 hours.

• Isolation: Cool the reaction to 0 °C in an ice bath. If the product precipitates, collect it via vacuum filtration and wash with cold ethanol. If it remains in solution, concentrate in vacuo and purify via flash chromatography.

Quantitative Data & Analytics

The table below summarizes the expected analytical metrics and reaction efficiencies when utilizing this building block across different synthetic pathways.

Reaction Type	Reagents / Catalyst	Temp / Time	Typical Yield	Primary Impurity Profile	Target Application
Reductive Amination	Amine, STAB, AcOH, DCE	25 °C / 12 h	75 - 88%	Benzyl alcohol (over-reduction)	H3R Antagonists
Knoevenagel Condensation	Active methylene, Pyrrolidine	80 °C / 5 h	80 - 92%	Unreacted starting materials	AChE Inhibitors
Schiff Base Formation	Primary amine, MgSO4​ , EtOH	60 °C / 3 h	> 95%	Hydrolysis products	MTDLs for Alzheimer's

Note: Due to the basicity of the piperidine ring, silica gel chromatography often results in severe peak tailing. It is highly recommended to pre-treat the silica column with 1-5% Triethylamine (TEA) to neutralize acidic silanol groups.

Mechanistic Workflow Visualization

The following diagram illustrates the divergent synthetic utility of the building block and the downstream pharmacological mechanisms of the resulting ligands.

Caption: Divergent synthetic workflows and target receptor pharmacology of the target scaffold.

References

• Bautista-Aguilera, Ó.M., et al. (2025). "Molecular modelling studies that led to the identification of MBA-159 as a new polyfunctionalized, multitarget-directed ligand and a promising drug candidate for the treatment of Alzheimer's disease". Biomedicine & Pharmacotherapy, 192, 118603. Available at:[Link]

• EOS Med Chem. (2025). "Stock compounds-M250228 007 - novel building blocks for drug discovery". eosmedchem_lena. Available at:[Link]

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Application Note: A Step-by-Step Guide to the O-alkylation Synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, a valuable building block in medicinal chemistry and drug development. The synthesis is achieved through a robust Williamson ether synthesis, a classic and reliable method for forming ether linkages.[1][2][3] This guide details the reaction mechanism, step-by-step experimental procedures, purification techniques, and characterization of the final product. It is intended for researchers, scientists, and professionals in organic synthesis and drug discovery, offering in-depth technical insights and the causal logic behind key experimental choices.

Introduction

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is an important intermediate used in the synthesis of a variety of more complex molecules with potential therapeutic applications. Its structure combines a reactive benzaldehyde moiety, a flexible propoxy linker, and a basic piperidine ring, making it a versatile scaffold for developing ligands for various biological targets.

The synthesis described herein utilizes the Williamson ether synthesis, a cornerstone of organic chemistry for its broad scope and reliability in preparing both symmetrical and asymmetrical ethers.[3] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a phenoxide ion, generated in situ from 4-hydroxybenzaldehyde, attacks a primary alkyl halide, in this case, 1-(3-chloropropyl)piperidine.[1][2][3]

Reaction Mechanism: The Williamson Ether Synthesis

The synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a classic example of the Williamson ether synthesis. The reaction mechanism involves two key steps:

• Deprotonation: The phenolic hydroxyl group of 4-hydroxybenzaldehyde is deprotonated by a mild base, such as potassium carbonate (K₂CO₃), to form a nucleophilic potassium phenoxide intermediate.

• Nucleophilic Substitution (SN2): The resulting phenoxide ion acts as a nucleophile and attacks the electrophilic carbon atom of 1-(3-chloropropyl)piperidine, which bears a good leaving group (the chloride ion). This occurs via a concerted SN2 mechanism, where the nucleophile attacks from the backside, leading to the displacement of the chloride ion and the formation of the desired ether linkage.[3][4]

The use of a primary alkyl halide is crucial as it favors the SN2 pathway. Secondary or tertiary alkyl halides would be more prone to elimination side reactions.[3][4]

Experimental Protocol

This protocol is designed to be a self-validating system, incorporating monitoring steps to ensure reaction completion and robust purification methods.

Materials and Equipment

Reagents	Grade	Supplier
4-Hydroxybenzaldehyde	≥98%	Sigma-Aldrich
1-(3-Chloropropyl)piperidine hydrochloride	≥98%	Tokyo Chemical Industry
Potassium Carbonate (K₂CO₃), anhydrous	≥99%	Merck
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Sigma-Aldrich
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific
Hexanes	ACS Grade	Fisher Scientific
Deionized Water	-	In-house
Brine (saturated NaCl solution)	-	In-house
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	VWR
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies

Equipment

250 mL Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle with temperature control

Separatory funnel (500 mL)

Rotary evaporator

Glass chromatography column

Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

UV lamp (254 nm)

Reagent Data Summary

Compound	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
4-Hydroxybenzaldehyde	122.12	5.00 g	40.9	1.0
1-(3-Chloropropyl)piperidine HCl	198.13	8.92 g	45.0	1.1
Potassium Carbonate (K₂CO₃)	138.21	16.9 g	122.8	3.0
N,N-Dimethylformamide (DMF)	-	100 mL	-	-

Scientist's Note: Three equivalents of potassium carbonate are used. The first equivalent neutralizes the hydrochloride salt of the alkylating agent. The second equivalent deprotonates the 4-hydroxybenzaldehyde. The third equivalent serves as an excess base to drive the reaction to completion.

Step-by-Step Synthesis Procedure

Reaction Setup

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-hydroxybenzaldehyde (5.00 g, 40.9 mmol).

• Add anhydrous potassium carbonate (16.9 g, 122.8 mmol) and anhydrous N,N-dimethylformamide (100 mL).

• Add 1-(3-chloropropyl)piperidine hydrochloride (8.92 g, 45.0 mmol) to the mixture.

• Attach a reflux condenser to the flask.

• Heat the reaction mixture to 80 °C using a heating mantle and stir vigorously.

Reaction Monitoring 6. Maintain the temperature at 80 °C for 16-24 hours. 7. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Mobile Phase: 7:3 Hexanes/Ethyl Acetate.
• Procedure: Dissolve a small aliquot of the reaction mixture in ethyl acetate. Spot the starting material (4-hydroxybenzaldehyde) and the reaction mixture on a TLC plate.
• Visualization: Use a UV lamp (254 nm). The reaction is complete when the spot corresponding to 4-hydroxybenzaldehyde is no longer visible.

Work-up Procedure

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing 400 mL of cold deionized water. This will dissolve the potassium salts.

• Transfer the aqueous mixture to a 500 mL separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers in the separatory funnel.

• Wash the combined organic layers with water (2 x 100 mL) and then with brine (1 x 100 mL) to remove residual DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil.

Purification Protocol

The crude product is purified by flash column chromatography.

• Column Preparation: Prepare a silica gel slurry in 100% hexanes and pack a glass chromatography column.

• Sample Loading: Dissolve the crude oil in a minimal amount of dichloromethane (DCM) and load it onto the column.

• Elution: Elute the column with a gradient solvent system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate. The product typically elutes at around 20-40% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield 4-(3-(piperidin-1-yl)propoxy)benzaldehyde as a pale yellow oil or solid.

Synthesis Workflow Diagram

Caption: O-Alkylation Synthesis Workflow.

Characterization of Final Product

The identity and purity of the synthesized 4-(3-(piperidin-1-yl)propoxy)benzaldehyde should be confirmed by spectroscopic methods.

Parameter	Expected Value
Molecular Formula	C₁₅H₂₁NO₂
Molecular Weight	247.34 g/mol
Appearance	Pale yellow oil or low-melting solid
¹H NMR (400 MHz, CDCl₃)	δ 9.88 (s, 1H, CHO), 7.83 (d, J=8.8 Hz, 2H, Ar-H), 6.99 (d, J=8.8 Hz, 2H, Ar-H), 4.10 (t, J=6.4 Hz, 2H, O-CH₂), 2.50 (t, J=7.6 Hz, 2H, N-CH₂), 2.40 (br s, 4H, piperidine-H), 2.00 (p, J=7.0 Hz, 2H, -CH₂-), 1.58 (p, J=5.6 Hz, 4H, piperidine-H), 1.44 (p, J=5.6 Hz, 2H, piperidine-H).
¹³C NMR (100 MHz, CDCl₃)	δ 190.8, 164.0, 132.0, 129.9, 114.8, 66.5, 56.2, 54.7, 26.8, 25.9, 24.4.
Mass Spec (ESI-MS)	m/z = 248.16 [M+H]⁺

Note: NMR chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Actual spectral data may vary slightly.

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 4-Hydroxybenzaldehyde: Causes serious eye irritation and may cause respiratory irritation. Avoid breathing dust.[5]

• 1-(3-Chloropropyl)piperidine hydrochloride: Causes skin and serious eye irritation. Wash skin thoroughly after handling.

• N,N-Dimethylformamide (DMF): Harmful if inhaled or in contact with skin. Suspected of damaging fertility or the unborn child.[6] Handle with extreme care and use in a properly functioning chemical fume hood.

• Potassium Carbonate: Causes serious eye irritation. Avoid dust inhalation.[7]

Refer to the Safety Data Sheets (SDS) for each reagent before starting the experiment.[5][6][7]

References

• Chemistry LibreTexts. 11.1: Williamson Ether Synthesis. (2020). [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• The Royal Society of Chemistry. SUPPLEMENTARY INFORMATION. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Link]

• ResearchGate. Synthesis of the compounds. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. westliberty.edu [westliberty.edu]
• 6. merckmillipore.com [merckmillipore.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]

Application Note: Microwave-Assisted Synthesis and Derivatization of 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde

Scientific Context & Strategic Importance

The compound 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (CAS: 82625-46-5) is a privileged pharmacophoric building block in modern medicinal chemistry. Its structural architecture—a basic piperidine ring tethered via a flexible propoxy linker to a highly reactive benzaldehyde moiety—makes it an ideal precursor for synthesizing central nervous system (CNS) therapeutics. It is extensively utilized in the development of histamine H3 receptor antagonists (e.g., pitolisant analogs) 1 and dual-binding site acetylcholinesterase (AChE) inhibitors targeting Alzheimer's disease 2.

Mechanistic Causality: Why Microwave-Assisted Organic Synthesis (MAOS)?

Traditionally, the synthesis of this intermediate via the Williamson etherification of 4-hydroxybenzaldehyde with 1-(3-chloropropyl)piperidine requires prolonged thermal reflux (up to 16 hours) 3. This extended convective heating profile often results in the thermal degradation of the aldehyde (e.g., Cannizzaro disproportionation) and promotes competitive E2 elimination of the alkyl halide, suppressing overall yield.

MAOS fundamentally alters this kinetic landscape. By utilizing N,N-Dimethylformamide (DMF), a solvent with a high microwave absorbing capacity (loss tangent, tan δ = 0.161), electromagnetic energy is directly coupled to the reaction medium. This dielectric heating rapidly aligns the dipoles of the solvent and the polar SN2 transition state, effectively lowering the apparent activation energy barrier 4. Consequently, the reaction time is compressed from 16 hours to just 10 minutes, entirely bypassing the thermal degradation pathways associated with conventional heating.

Quantitative Data Presentation

The integration of MAOS not only accelerates the workflow but significantly improves the purity profile of the crude intermediate, which is critical for downstream parallel synthesis.

Synthesis Method	Heating Mechanism	Temperature	Time	Isolated Yield (%)	Crude Purity (HPLC)	Primary Byproducts
Conventional	Convective (Reflux)	80°C	16 hours	65 - 70%	~82%	Elimination products, oxidized aldehyde
MAOS	Dielectric (Microwave)	120°C	10 mins	92 - 95%	>98%	Trace unreacted starting material

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Each step includes specific mechanistic rationales and visual/analytical checkpoints to ensure process integrity before proceeding to the next stage.

Protocol A: MAOS of 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde

Objective: Rapid etherification of 4-hydroxybenzaldehyde.

• Reaction Assembly:

  • In a 10 mL microwave-safe vial equipped with a magnetic stir bar, add 4-hydroxybenzaldehyde (1.0 eq, 5.0 mmol) and 1-(3-chloropropyl)piperidine hydrochloride (1.1 eq, 5.5 mmol).

  • Add anhydrous K2CO3 (3.0 eq, 15.0 mmol) and 5.0 mL of anhydrous DMF.

  • Causality Check: The use of 3.0 equivalents of base is critical. It neutralizes the hydrochloride salt of the piperidine reactant and deprotonates the phenol to generate the highly nucleophilic phenoxide in situ. The excess ensures the medium remains strongly basic, preventing the protonation of the tertiary amine, which would otherwise non-productively sequester microwave energy.

• Irradiation: Seal the vial with a crimp cap. Irradiate in a dedicated microwave synthesizer at 120°C for 10 minutes (Dynamic power mode, max 200 W, normal absorption level).

• Validation Checkpoint (TLC): Spot the mixture on silica gel (Eluent: DCM:MeOH 9:1). The disappearance of the starting phenol (Rf ~0.4) and the appearance of a new UV-active spot (Rf ~0.2) that stains bright orange with Dragendorff’s reagent confirms the successful integration of the tertiary amine.

• Workup & DMF Purging:

  • Quench the mixture with 15 mL of distilled water and extract with Ethyl Acetate (3 × 15 mL).

  • Self-Validating Wash: Wash the combined organic layers with a 5% aqueous LiCl solution (3 × 15 mL). DMF is notoriously difficult to remove via standard aqueous extraction. LiCl increases the ionic strength of the aqueous phase, salting out the organic product and selectively pulling DMF into the aqueous layer.

  • Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield a pale yellow oil.

Protocol B: Downstream Knoevenagel Condensation (AChE Inhibitor Scaffold)

Objective: Condensation with 5,6-dimethoxy-1-indanone to form a donepezil analog precursor 2.

• Reaction Assembly: Combine the synthesized 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 eq, 2.0 mmol), 5,6-dimethoxy-1-indanone (1.0 eq, 2.0 mmol), and KOH (1.2 eq) in 4.0 mL of absolute ethanol in a microwave vial.

• Irradiation: Seal and irradiate at 100°C for 15 minutes.

• Validation Checkpoint (Visual): The reaction mixture will transition from a pale, clear solution to a deep yellow/orange suspension . This color shift is a reliable visual marker corresponding to the formation of the extended conjugated π-system of the resulting chalcone-like enone. Microwave irradiation specifically accelerates the rate-limiting dehydration of the transient aldol intermediate, driving the equilibrium irreversibly toward the thermodynamically stable (E)-alkene.

• Isolation: Cool to 0°C, filter the precipitated solid, and wash with ice-cold ethanol to yield the pure product.

Workflow Visualization

Microwave-assisted synthesis workflow for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde and derivatives.

References

• Source: PMC (nih.gov)
• A New Class of Diamine-Based Human Histamine H3 Receptor Antagonists: 4-(Aminoalkoxy)
• Source: Journal of Medicinal Chemistry (acs.org)
• Source: PMC (nih.gov)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Anticonvulsant effects of isomeric nonimidazole histamine H3 receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

4-(3-(piperidin-1-yl)propoxy)benzaldehyde cross-coupling reaction protocols

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde Derivatives

Introduction: Scaffolding for Complexity in Drug Discovery

The molecule 4-(3-(piperidin-1-yl)propoxy)benzaldehyde represents a versatile scaffold in medicinal chemistry. Its structure combines an electrophilic aromatic ring, an aldehyde functional group for further derivatization, and a flexible piperidine-containing side chain, a common motif for enhancing solubility and modulating receptor interactions. The true potential of this scaffold is unlocked through palladium-catalyzed cross-coupling reactions, which enable the precise installation of diverse carbon-carbon and carbon-heteroatom bonds.[1][2][3][4][5] These reactions are fundamental in modern drug discovery, allowing for the rapid exploration of a molecule's structure-activity relationship (SAR).[1][2]

This guide provides detailed protocols and expert insights for performing three seminal cross-coupling reactions—Suzuki-Miyaura, Sonogashira, and Heck—on a halogenated derivative of the title compound. As no specific literature protocols exist for this exact substrate, the following sections are built upon established, robust methods for analogous 4-alkoxy-substituted aryl halides. We will address the unique chemical considerations of this substrate and provide a logical framework for reaction design, optimization, and execution.

Strategic Considerations for the Substrate

Before proceeding to specific protocols, a chemist must analyze the substrate's inherent reactivity. The target molecule, 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, first needs to be functionalized with a suitable leaving group (e.g., Br, I) at a position ortho or meta to the aldehyde to serve as the electrophilic partner. For the purpose of this guide, we will assume the use of 1-bromo-4-(3-(piperidin-1-yl)propoxy)benzaldehyde .

Several structural features warrant consideration:

• The Aldehyde Group: Aldehydes can be sensitive to certain reaction conditions and may undergo side reactions. However, modern cross-coupling protocols often exhibit excellent functional group tolerance.

• The Piperidine Nitrogen: As a tertiary amine, the piperidine nitrogen is a potential ligand for the palladium catalyst. This coordination could, in theory, sequester the active catalyst and inhibit the reaction. The use of appropriate ligands and conditions is crucial to mitigate this potential "catalyst poisoning."

• The Alkoxy Group: The electron-donating nature of the propoxy group can influence the rate of oxidative addition, a key step in the catalytic cycle.[6]

Experimental Workflow Overview

The overall process involves the synthesis of the key halogenated intermediate followed by the selected cross-coupling reaction and subsequent purification.

Caption: General experimental workflow for cross-coupling.

Protocol 1: Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forming C(sp²)–C(sp²) bonds due to its mild conditions and the stability of its organoboron reagents.[7][8][9]

Catalytic Cycle: Suzuki-Miyaura Reaction

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Step-by-Step Protocol

• Reagent Preparation: To a flame-dried Schlenk flask, add 1-bromo-4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (K₂CO₃, 3.0 mmol).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add degassed 1,4-dioxane (8 mL) and degassed deionized water (2 mL) to the flask via syringe. The use of a biphasic solvent system is common and often accelerates the reaction.[9]

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%) to the reaction mixture under a positive pressure of inert gas.

  • Rationale: Pd(PPh₃)₄ is a reliable, air-stable Pd(0) source that is effective for a wide range of substrates.[10] For more challenging couplings, a Pd(II) source like Pd(OAc)₂ with a specialized phosphine ligand (e.g., SPhos, XPhos) may offer superior results.

• Reaction: Immerse the flask in a preheated oil bath at 90 °C and stir vigorously for 12-18 hours.

• Monitoring: Track the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature. Add water (20 mL) and extract the product into ethyl acetate (3 x 25 mL).

• Purification: Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). After filtering, concentrate the solvent under reduced pressure. Purify the resulting crude material by flash column chromatography on silica gel.

Protocol 2: Sonogashira Coupling for Arylalkyne Synthesis

The Sonogashira reaction facilitates the formation of a C(sp²)–C(sp) bond between an aryl halide and a terminal alkyne. It uniquely employs a dual catalytic system of palladium and copper(I).[11][12]

Catalytic Cycle: Sonogashira Reaction

Caption: Interdependent catalytic cycles of the Sonogashira reaction.

Step-by-Step Protocol

• Reagent Preparation: To an oven-dried Schlenk flask, add 1-bromo-4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 mmol), Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (0.02 mmol, 2 mol%), and Copper(I) iodide (CuI) (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with Argon or Nitrogen three times.

• Solvent and Reagent Addition: Add anhydrous, degassed tetrahydrofuran (THF, 10 mL) and triethylamine (Et₃N, 3.0 mmol) via syringe.

  • Rationale: Triethylamine serves as both the base to deprotonate the alkyne and as a solvent. The basicity of the piperidine moiety on the substrate is generally insufficient to drive the reaction efficiently.

• Alkyne Addition: Add the terminal alkyne (1.1 mmol) dropwise to the stirring mixture at room temperature.

• Reaction: Stir the reaction at room temperature for 12-24 hours. If the reaction is sluggish, gentle heating to 40-50 °C can be applied.

• Monitoring: Monitor the consumption of the aryl bromide by TLC or LC-MS.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl, 2 x 15 mL) to remove copper salts, followed by a brine wash (1 x 15 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Protocol 3: Mizoroki-Heck Reaction for Alkene Synthesis

The Mizoroki-Heck reaction forms a C-C bond between an aryl halide and an alkene, providing a powerful method for synthesizing substituted olefins.[13][14][15]

Step-by-Step Protocol

• Reagent Preparation: In a sealable pressure tube, combine 1-bromo-4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 mmol), Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%), and Tri-o-tolylphosphine [P(o-tol)₃] (0.04 mmol, 4 mol%).

  • Rationale: The Pd(OAc)₂/P(o-tol)₃ system is a classic and effective catalyst for the Heck reaction. The bulky phosphine ligand facilitates the reductive elimination step.[16]

• Inert Atmosphere: Briefly purge the tube with an inert gas. While a rigorously oxygen-free environment is less critical than in other couplings, it is good practice.

• Solvent and Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF, 8 mL), the alkene (e.g., butyl acrylate, 1.5 mmol), and triethylamine (Et₃N, 1.5 mmol).

• Reaction: Securely seal the pressure tube and place it in a preheated oil bath at 100-120 °C for 16-24 hours.

  • Caution: Reactions in sealed tubes at elevated temperatures must be performed behind a safety shield.

• Monitoring: After cooling, carefully open the tube. Monitor the reaction by TLC or LC-MS.

• Workup: Dilute the reaction mixture with water (30 mL) and extract with diethyl ether or ethyl acetate (3 x 25 mL).

• Purification: Combine the organic extracts, wash with water (2 x 20 mL) to remove DMF, then wash with brine (1 x 20 mL). Dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product via flash column chromatography to yield the substituted alkene, which is typically the trans (E) isomer.[15]

Summary of Reaction Conditions

Parameter	Suzuki-Miyaura Coupling	Sonogashira Coupling	Mizoroki-Heck Reaction
Coupling Partner	Arylboronic Acid	Terminal Alkyne	Alkene
Pd Catalyst	Pd(PPh₃)₄ (3 mol%)	PdCl₂(PPh₃)₂ (2 mol%)	Pd(OAc)₂ (2 mol%)
Co-Catalyst/Ligand	None (ligand included)	CuI (4 mol%)	P(o-tol)₃ (4 mol%)
Base	K₂CO₃	Et₃N	Et₃N
Solvent	Dioxane / Water	THF or DMF	DMF or Acetonitrile
Temperature	90 °C	RT to 50 °C	100-120 °C
Atmosphere	Strictly Inert	Inert	Inert Preferred

Conclusion

The protocols detailed in this guide provide a robust starting point for researchers aiming to perform cross-coupling reactions on derivatives of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. While these conditions are adapted from well-established literature for similar molecules, each specific substrate pairing may require empirical optimization of the catalyst, ligand, base, and solvent system to achieve maximum yield. By understanding the underlying principles and potential challenges associated with the substrate, scientists and drug development professionals can effectively leverage these powerful synthetic tools to accelerate the discovery of novel chemical entities.

References

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• PubChem. Benzaldehyde, 4-[3-[4-(3-pyridazinyl)-1-piperazinyl]propoxy]-, o-ethyloxime. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/11820882]
• Chemistry LibreTexts. Heck Reaction. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_I_(Lumen)/11%3A_Organometallic_Reactions/11.06%3A_The_Heck_Reaction]
• Kantam, M. L., et al. Trifunctional N,N,O-terdentate amido/pyridyl carboxylate Pd(II) complexes were highly active and stable phosphine-free catalysts for Heck and room-temperature Suzuki reactions with high turnover numbers. J. Org. Chem., 74, 4882-4885 (2009). [URL: https://pubs.acs.org/doi/10.1021/jo9006619]
• Marco-Contelles, J., et al. N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine. Biomedicine & Pharmacotherapy, 192, 118603 (2025). [URL: https://www.sciencedirect.com/science/article/pii/S075333222501069X]
• Google Patents. US9650337B2 - Method of synthesising 4-piperidin-4-yl-benzene-1,3-diol and the salts of same and novel compound tert-butyl 4-(2,4-dihydroxy-phenyl). [URL: https://patents.google.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [URL: https://yonedalabs.com/en/suzuki-miyaura-cross-coupling-practical-guide/]
• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. [URL: https://www.rose-hulman.edu/class/chem/ch431/Exp%2010%20-%20Suzuki%20Cross-Coupling%20S13.pdf]
• Sigma-Aldrich. 3-[3-(1-Piperidinyl)propoxy]benzaldehyde. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/82625432]
• BenchChem. Application Notes and Protocols for Suzuki Coupling of 3-(4-Hydroxy-phenoxy)-benzaldehyde. [URL: https://www.benchchem.
• Myers, A. G. The Suzuki Reaction. Harvard University. [URL: https://myers.chemistry.harvard.
• Biotage. Biotage® PS-PPh3-Pd. [URL: https://www.biotage.com/ps-pph3-pd]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Introduction: The synthesis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a critical step in the development of various active pharmaceutical ingredients (APIs), most notably as a key intermediate for Donepezil, a medication used in the treatment of Alzheimer's disease.[1][2] This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers overcome common challenges and optimize reaction yields. The predominant synthetic route is the Williamson ether synthesis, which involves the O-alkylation of 4-hydroxybenzaldehyde with an N-substituted propyl halide.[3][4][5] While straightforward in principle, this SN2 reaction is subject to several competing pathways and experimental variables that can significantly impact yield and purity.

Core Reaction Pathway

The primary method for synthesizing 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is via the Williamson ether synthesis. This involves the deprotonation of 4-hydroxybenzaldehyde to form a phenoxide, which then acts as a nucleophile to displace a halide from 1-(3-halopropyl)piperidine.

Caption: General workflow for the synthesis of the target compound via Williamson ether synthesis.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low (<60%). What are the primary causes and how can I address them?

A1: Low yields in this synthesis typically stem from three main areas: incomplete deprotonation of the starting phenol, competing side reactions, or suboptimal reaction conditions.

• Incomplete Deprotonation: 4-Hydroxybenzaldehyde must be fully converted to its corresponding phenoxide to act as an effective nucleophile. If the base is too weak or used in insufficient amounts, the unreacted phenol will not participate in the reaction.

  • Solution: Switch to a stronger base. While potassium carbonate (K₂CO₃) is commonly used, it is a relatively weak base. Sodium hydride (NaH) is an excellent, non-nucleophilic base that will irreversibly deprotonate the phenol.[6][7] However, NaH requires strictly anhydrous conditions. Ensure your solvent (e.g., DMF, THF) is anhydrous and the reaction is run under an inert atmosphere (N₂ or Ar).

• Side Reactions: The most common side reaction is the E2 elimination of the alkyl halide, especially with stronger bases and higher temperatures.[3] Another potential issue with phenoxides is C-alkylation, where the alkyl group attaches to the aromatic ring instead of the oxygen, although O-alkylation is generally favored.

  • Solution:

    • Control Temperature: Do not overheat the reaction. Higher temperatures favor elimination over substitution.[3] A temperature range of 70-80°C is often a good starting point for reactions using K₂CO₃ in DMF.[4]

    • Choice of Leaving Group: The halide on the piperidine moiety is critical. Iodides are the best leaving groups, followed by bromides and then chlorides. If you are using 1-(3-chloropropyl)piperidine, the reaction may be sluggish. Consider synthesizing or purchasing the bromo- or iodo-analogs. Alternatively, add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI). This in-situ Finkelstein reaction will generate the more reactive alkyl iodide.

• Suboptimal Conditions: The choice of solvent plays a major role in the efficiency of an SN2 reaction.

  • Solution: Use a polar aprotic solvent like DMF, DMSO, or acetonitrile. These solvents solvate the cation (K⁺ or Na⁺) but do not strongly solvate the phenoxide anion, leaving it "naked" and more nucleophilic.[3][5] Protic solvents like ethanol or water should be avoided as they will solvate and deactivate the nucleophile.

Troubleshooting Flowchart for Low Yields

Caption: A step-by-step diagnostic chart for troubleshooting low reaction yields.

Q2: I'm having difficulty purifying the final product. What is an effective purification strategy?

A2: The crude product mixture likely contains unreacted 4-hydroxybenzaldehyde, potentially some unreacted 1-(3-halopropyl)piperidine, and the desired basic product. An acid-base extraction is a highly effective method for separation.

• Step 1: Remove Acidic Impurities: Dissolve the crude reaction mixture in an organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic layer with a 5-10% aqueous solution of sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃).[8] The acidic 4-hydroxybenzaldehyde will be deprotonated to its water-soluble sodium salt and move into the aqueous layer.

• Step 2: Isolate the Basic Product: The desired product has a basic piperidine nitrogen. Extract the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The product will be protonated, forming a water-soluble hydrochloride salt that moves into the aqueous layer, leaving neutral impurities behind in the organic layer.

• Step 3: Liberate the Free Base: Separate the acidic aqueous layer, cool it in an ice bath, and then slowly add a base (e.g., 3M NaOH) until the solution is basic (pH > 10). The product will precipitate or form an oil.

• Step 4: Final Purification: Extract the liberated basic product back into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.[3][4] For very high purity, this material can be further purified by silica gel column chromatography.[9]

Q3: My reaction seems to stall, and TLC analysis shows significant amounts of both starting materials even after extended reaction times. What should I investigate?

A3: A stalled reaction points to an issue with reactivity.

• Leaving Group Inefficiency: As mentioned, chlorides are relatively poor leaving groups for SN2 reactions compared to bromides and iodides. If you are using 1-(3-chloropropyl)piperidine, the reaction rate may be inherently slow.

  • Solution: Add 0.1 equivalents of potassium iodide (KI). The iodide will displace the chloride to form the much more reactive 1-(3-iodopropyl)piperidine in situ, which will then react more rapidly with the phenoxide.

• Phase Transfer Issues: If using a biphasic system or a solid-liquid system (like K₂CO₃ in acetonitrile), the phenoxide may have poor solubility in the organic phase where the alkyl halide resides.

  • Solution: Introduce a phase-transfer catalyst (PTC). A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) or a crown ether, transports the phenoxide anion from the solid or aqueous phase into the organic phase, dramatically accelerating the reaction.[10][11][12] This can significantly improve yields and shorten reaction times.[11]

Frequently Asked Questions (FAQs)

Q1: What is the optimal base and solvent combination for this synthesis?

A1: The optimal combination depends on your laboratory's capabilities and safety protocols.

Base	Solvent	Temperature	Pros	Cons
NaH	Anhydrous DMF or THF	Room Temp to 50°C	Fast, irreversible deprotonation; high yields.[13]	Requires strict anhydrous conditions; pyrophoric reagent.
K₂CO₃	DMF or Acetonitrile	70-90°C	Easy to handle; inexpensive; effective for many substrates.[4]	Slower reaction; requires heating; reversible deprotonation.
K₂CO₃ + PTC	Acetonitrile	60-80°C	Faster than K₂CO₃ alone; good yields; avoids DMF.[10]	PTC adds cost and another component to remove.

For robustness and ease of handling, the K₂CO₃ in DMF system is highly reliable. For maximum reactivity and potentially higher yields, the NaH in anhydrous DMF system is superior.

Q2: How can I effectively monitor the reaction's progress?

A2: Thin-Layer Chromatography (TLC) is the most convenient method.

• Eluent System: A mixture of ethyl acetate and hexanes (e.g., 1:1 or 2:1) is a good starting point.

• Visualization: Use a UV lamp (254 nm) for visualization. Both the starting benzaldehyde and the product are UV active.

• Analysis: Spot the starting 4-hydroxybenzaldehyde, the alkylating agent (if UV active), and the reaction mixture on the same plate. A complete reaction will show the disappearance of the 4-hydroxybenzaldehyde spot and the appearance of a new spot for the product, which will have a different Rf value.[9]

Q3: Is it better to use 1-(3-chloropropyl)piperidine or 1-(3-bromopropyl)piperidine?

A3: 1-(3-bromopropyl)piperidine is the superior choice. Bromide is a better leaving group than chloride, leading to a faster SN2 reaction rate. This can result in shorter reaction times, lower required temperatures, and potentially fewer side reactions like elimination. If cost or availability dictates the use of the chloro-analog, the addition of catalytic KI is strongly recommended to boost reactivity.

Detailed Experimental Protocols

Protocol 1: Synthesis using Potassium Carbonate in DMF

This protocol is adapted from standard Williamson ether synthesis procedures.[4]

• Materials:

  • 4-Hydroxybenzaldehyde (1.0 eq)

  • 1-(3-chloropropyl)piperidine hydrochloride (1.1 eq) - Note: If starting with the hydrochloride salt, an extra equivalent of base is needed.

  • Anhydrous Potassium Carbonate (K₂CO₃) (3.0 eq)

  • Potassium Iodide (KI) (0.1 eq, optional but recommended)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-hydroxybenzaldehyde, potassium carbonate, and potassium iodide under a nitrogen atmosphere.

  • Add anhydrous DMF to create a solution with a concentration of approximately 0.5 M with respect to the 4-hydroxybenzaldehyde.

  • Add 1-(3-chloropropyl)piperidine (or its hydrochloride salt).

  • Heat the mixture to 80°C and stir for 12-24 hours.

  • Monitor the reaction progress by TLC.

  • Once complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and proceed with the acid-base workup described in the purification troubleshooting section (Q2).

Protocol 2: Purification via Acid-Base Extraction

• Procedure:

  • Combine the organic extracts from the reaction workup in a separatory funnel.

  • Wash the organic layer twice with 1M NaOH (aq) to remove unreacted 4-hydroxybenzaldehyde.

  • Wash the organic layer once with brine.

  • Extract the organic layer three times with 1M HCl (aq). The product will move to the aqueous layer. Combine the acidic aqueous extracts.

  • Cool the combined aqueous layer in an ice bath. Slowly add 3M NaOH (aq) with stirring until the pH is >10.

  • Extract the now basic aqueous layer three times with fresh ethyl acetate.

  • Combine the final organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified product.

References

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254. [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. Retrieved from [Link]

• New Drug Approvals. (2013). DONEPEZIL SYNTHESIS. Retrieved from [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of donepezil from (benzylpiperidinyl)propenyldimethoxybenzaldehyde. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• ACS Publications. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Google Patents. (n.d.). A process for preparation of intermediates of donepezil hydrochloride.

• National Institutes of Health. (n.d.). Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. Retrieved from [Link]

• SciSpace. (2017). Industrially Scalable Synthesis of Anti-alzheimer Drug Donepezil. Retrieved from [Link]

• Frontiers. (n.d.). Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. Retrieved from [Link]

• Semantic Scholar. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Retrieved from [Link]

• ScienceDirect. (2025). N -((1-methyl-5-(3-(piperidin-1-yl)propoxy). Retrieved from [Link]

• ODU Digital Commons. (n.d.). The Regioselective 3-Alkylation of Piperidine. Retrieved from [Link]

• PubChem. (n.d.). Benzaldehyde, 4-[3-[4-(3-pyridazinyl)-1-piperazinyl]propoxy]-, o-ethyloxime. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis (video). Retrieved from [Link]

• MDPI. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Retrieved from [Link]

• Google Patents. (n.d.). Method of synthesising 4-piperidin-4-yl-benzene-1,3-diol and the salts of same and novel compound tert-butyl 4-(2,4-dihydroxy-phenyl).

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

• National Institutes of Health. (2024). Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase. Retrieved from [Link]

• Technical Support Information Bulletin 1054. (n.d.). Retrieved from [Link]

• RSC Publishing. (n.d.). Intramolecular (4+3) cycloadditions of nitrogen-tethered epoxy enosilanes for the synthesis of heteropolycycles. Retrieved from [Link]

• ResearchGate. (n.d.). Multi-component reaction of benzaldehyde, piperidine, and 4-hydroxycomarin in water and organic solvents. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Khan Academy [khanacademy.org]
• 7. Williamson ether synthesis | TCI AMERICA [tcichemicals.com]
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• 10. jetir.org [jetir.org]
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• 13. scholarship.richmond.edu [scholarship.richmond.edu]

preventing auto-oxidation of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde during storage

Welcome to the technical support guide for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. This document provides in-depth guidance for researchers, scientists, and drug development professionals on preventing the auto-oxidation of this compound during storage. As a molecule featuring an aldehyde, an ether, and a tertiary amine, it possesses multiple sites susceptible to oxidative degradation, which can compromise sample integrity, experimental reproducibility, and safety. This guide offers troubleshooting protocols and answers to frequently asked questions to ensure the long-term stability of your material.

Understanding the Instability: The Chemical Culprits

The structure of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde contains three key functional groups, each with its own susceptibility to oxidation. The primary site of auto-oxidation is the aldehyde group, which is highly prone to converting into a carboxylic acid upon exposure to air. This process is a radical chain reaction that is initiated by light, heat, or the presence of metal ion impurities.

The ether linkage and the piperidine ring's tertiary amine also present potential oxidation sites. The benzylic position of the ether is susceptible to hydroperoxide formation, while the tertiary amine can be oxidized to an N-oxide. Understanding these potential degradation pathways is critical for designing an effective storage strategy.

Troubleshooting Guide: Diagnosing and Preventing Degradation

This section provides a step-by-step guide to identifying and mitigating auto-oxidation of your 4-(3-(piperidin-1-yl)propoxy)benzaldehyde sample.

Initial Purity Assessment

Before long-term storage, it is crucial to assess the initial purity of the compound. The presence of impurities can catalyze the oxidation process.

Experimental Protocol: Purity Analysis by HPLC-UV

• Sample Preparation: Prepare a stock solution of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in a suitable solvent such as acetonitrile or methanol at a concentration of 1 mg/mL.

• Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid) is a good starting point.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at the λmax of the compound, likely around 280 nm due to the benzaldehyde chromophore.

• Data Analysis: A pure sample should exhibit a single major peak. The presence of additional peaks may indicate impurities or degradation products.

Visual Inspection and Physical Characterization

A simple visual inspection can often provide the first clues of degradation.

Observation	Potential Issue	Recommended Action
Color change (e.g., yellowing)	Formation of oxidized polymeric impurities.	Purify the sample by recrystallization or column chromatography.
Crystalline solid becomes oily or gummy	Presence of liquid degradation products, such as the corresponding carboxylic acid.	Assess purity using HPLC or NMR.
Change in solubility	The carboxylic acid degradation product may have different solubility characteristics.	Test solubility in a small amount of solvent before use in a large-scale reaction.

Workflow for Investigating Degradation

If you suspect your sample has degraded, follow this workflow to confirm and address the issue.

Caption: Workflow for investigating and addressing sample degradation.

Frequently Asked Questions (FAQs)

Here are answers to common questions regarding the storage and handling of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

Q1: What are the ideal storage conditions for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde?

To minimize auto-oxidation, the compound should be stored under an inert atmosphere, such as argon or nitrogen. It should be kept in a tightly sealed container, protected from light, and stored at a low temperature, ideally at -20°C for long-term storage.

Q2: How can I prevent oxidation during routine handling?

When weighing or transferring the compound, work quickly and efficiently to minimize its exposure to air. If possible, perform these manipulations in a glovebox under an inert atmosphere. Always use clean spatulas and glassware to avoid introducing contaminants that could catalyze oxidation.

Q3: Should I use an antioxidant? If so, which one?

For solutions, the addition of an antioxidant can be beneficial. Butylated hydroxytoluene (BHT) is a common radical scavenger that is often effective at low concentrations (0.01-0.1%). However, you must first verify that BHT does not interfere with your downstream applications.

Q4: My sample has turned yellow. Can I still use it?

A yellow discoloration is a strong indicator of oxidation and the formation of impurities. While the material may still contain a significant amount of the desired compound, the impurities could negatively impact your experiments. It is highly recommended to purify the material before use.

Q5: What is the primary degradation product I should look for?

The most likely degradation product is 4-(3-(piperidin-1-yl)propoxy)benzoic acid, formed from the oxidation of the aldehyde group. This can be detected by techniques such as NMR (disappearance of the aldehyde proton signal and appearance of a carboxylic acid proton signal) or LC-MS (detection of the corresponding molecular ion).

Proposed Auto-Oxidation Pathway

The following diagram illustrates the likely radical-initiated auto-oxidation of the aldehyde functional group.

Technical Support Center: Solvent System Optimization for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde Purification

Welcome to the Technical Support Center. Purifying 4-(3-(piperidin-1-yl)propoxy)benzaldehyde presents a unique chromatographic challenge due to its structural duality. The molecule contains a highly basic tertiary amine (piperidine ring, pKa ~10.4) and a reactive, electrophilic carbonyl group (benzaldehyde). This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your solvent systems and prevent compound degradation or irreversible column binding.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my compound streak severely on standard silica gel, even when I use highly polar solvent mixtures like 100% Ethyl Acetate or Methanol? A: The streaking is caused by a strong acid-base interaction. Standard bare silica gel is populated with acidic silanol groups (Si-OH), which have a pKa ranging from 4.5 to 5.5[1]. When your compound is introduced, the basic piperidine nitrogen (pKa ~10.4) becomes protonated by these silanols, resulting in strong ionic binding rather than standard adsorption-desorption partitioning[2]. Increasing solvent polarity alone cannot break these ionic bonds, leading to severe peak tailing and poor recovery.

Q2: Can I use a standard Dichloromethane (DCM) / Methanol (MeOH) / Ammonia (NH₃) solvent system to elute this compound? A: No, this is highly discouraged for this specific molecule. While ammonia is a standard basic modifier used to deactivate silanols for amine purification[2], your compound contains a reactive benzaldehyde moiety. Ammonia and primary amines can undergo nucleophilic addition with aldehydes to form imines. Furthermore, the combination of Methanol and trace acidity (from the silica) can catalyze the formation of dimethyl acetals. You must use a non-nucleophilic tertiary amine modifier, such as Triethylamine (TEA), in a non-alcoholic solvent system (e.g., Hexane/Ethyl Acetate)[3].

Q3: If I want to avoid mobile phase modifiers entirely, what is the best stationary phase? A: The optimal alternative is to use amine-functionalized silica (e.g., KP-NH) or basic alumina [1]. Amine-functionalized silica inherently masks the acidic silanols, preventing the ionic interactions that cause streaking[3]. This allows you to run simple, modifier-free gradients (like Hexane/Ethyl Acetate) while maintaining sharp elution bands and protecting the sensitive aldehyde group.

Q4: I am moving to Reversed-Phase Preparative HPLC (RP-HPLC). Should I use 0.1% Trifluoroacetic acid (TFA) in my water/acetonitrile gradient? A: Avoid TFA. In RP-HPLC, the "2 pH rule" dictates that to properly retain and separate basic amines, the mobile phase pH should be at least two units above the analyte's pKa to ensure it remains in its lipophilic, free-base form[1]. Using TFA (pH ~2) will fully protonate the piperidine ring, making the molecule highly polar. This will cause it to elute near the void volume with poor resolution. Instead, use a high-pH buffer (e.g., 10 mM Triethylammonium bicarbonate, pH 9.5) on a pH-stable hybrid C18 column[4].

Part 2: Mechanistic & Workflow Visualizations

Mechanistic workflow of silica-amine interactions and TEA-mediated silanol deactivation.

Decision matrix for selecting optimal purification workflows based on scale and resolution.

Part 3: Quantitative Data & Solvent System Selection Matrices

Table 1: Normal-Phase Solvent Systems Comparison

Solvent System	Modifier	Aldehyde Compatibility	Peak Shape	Recommendation
DCM / MeOH	1% NH₄OH	Poor (Imine/Acetal risk)	Good	Avoid
Hexane / EtOAc	None	Excellent	Poor (Severe tailing)	Avoid
Hexane / EtOAc	1% TEA	Excellent	Excellent	Highly Recommended
DCM / MeOH	1% TEA	Moderate (Acetal risk)	Excellent	Use only if highly polar

Table 2: Reversed-Phase (RP-HPLC) Buffer Selection

Aqueous Buffer	pH Range	Analyte Ionization State	Column Requirement	Suitability
0.1% TFA	~2.0	Fully Protonated	Standard C18	Poor (No retention)
0.1% Formic Acid	~2.7	Fully Protonated	Standard C18	Poor (No retention)
10 mM NH₄HCO₃	~7.8	Partially Protonated	Standard C18	Moderate (Broad peaks)
10 mM TEAB	~9.5	Free Base (Lipophilic)	Hybrid/Polymer C18	Optimal

Part 4: Self-Validating Experimental Protocols

Protocol A: TEA-Deactivated Normal Phase Flash Chromatography

Causality: Pre-treating the silica with TEA ensures that all acidic silanols are capped before the basic piperidine analyte is introduced, preventing irreversible binding[5].

Step-by-Step Methodology:

• Solvent Preparation: Prepare your mobile phase (e.g., 50:50 Hexane:Ethyl Acetate). Add exactly 1% (v/v) Triethylamine (TEA) to the mixture and stir well[2].

• Column Packing & Equilibration: Pack the bare silica gel column. Flush the column with a minimum of 3 Column Volumes (CV) of the TEA-modified mobile phase.

• Validation Checkpoint 1 (Crucial): Collect a few drops of the eluent exiting the column and spot it on wet universal pH indicator paper. The pH must read basic (>8). If it is neutral or acidic, the silica has not been fully deactivated. Continue flushing until the eluent is basic.

• Dry Loading Preparation: Dissolve the crude 4-(3-(piperidin-1-yl)propoxy)benzaldehyde in a minimal amount of DCM. Add a small amount of silica gel and 0.5 mL of TEA per 5 g of silica to the flask[5]. Evaporate the DCM under reduced pressure to create a free-flowing, TEA-deactivated powder.

• Loading and Elution: Load the dry powder onto the equilibrated column. Elute using the TEA-modified mobile phase.

• Validation Checkpoint 2: Analyze fractions via TLC (pre-treated with TEA). The compound should elute as a tight, circular spot without streaking.

Protocol B: High-pH Reversed-Phase Preparative HPLC

Causality: Maintaining a pH near 9.5 ensures the piperidine nitrogen remains largely unprotonated, maximizing hydrophobic interaction with the C18 stationary phase and preventing peak tailing[1].

Step-by-Step Methodology:

• Buffer Preparation: Prepare Mobile Phase A: 10 mM Triethylammonium bicarbonate (TEAB) in LC-MS grade water. Adjust the pH to 9.5 using dilute TEA if necessary. Prepare Mobile Phase B: 100% Acetonitrile.

• Column Selection: Install a high-pH tolerant hybrid silica C18 column (e.g., Waters XBridge or equivalent). Do not use standard silica C18, as it will dissolve at pH > 8.

• System Equilibration: Equilibrate the column with 5% Mobile Phase B for 10 minutes at the preparative flow rate.

• Sample Injection: Dissolve the crude sample in a 50:50 mixture of Mobile Phase A and B. Inject the sample.

• Gradient Execution: Run a shallow gradient from 10% B to 90% B over 20 column volumes to ensure separation from unreacted starting materials (e.g., 4-hydroxybenzaldehyde or 1-bromo-3-chloropropane).

• Validation Checkpoint: Evaluate the chromatogram. Calculate the asymmetry factor (As) of the target peak. A successful high-pH method will yield an As between 0.9 and 1.3.

References

• Biotage. Is there an easy way to purify organic amines? Available at:[Link]

• Royal Society of Chemistry (RSC). Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. Available at: [Link]

• PubMed / Biomed Chromatogr. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. Available at: [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

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• 5. rsc.org [rsc.org]

Technical Support Center: Overcoming Steric Hindrance in Reactions of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Welcome, researchers and drug development professionals. This guide provides in-depth troubleshooting strategies and optimized protocols for synthetic reactions involving 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. The central challenge addressed is the steric hindrance imposed by the bulky 4-position substituent, which can significantly impede common aldehyde transformations.

Section 1: Understanding the Core Problem: Steric Hindrance

Steric hindrance is a chemical phenomenon where the rate of a reaction is slowed or prevented because the physical size and shape of a molecule obstruct the approach of a reacting species.[1][2][3] In the case of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, the large piperidinylpropoxy group at the para-position creates a crowded environment around the aldehyde's carbonyl carbon. This "molecular shield" can physically block incoming nucleophiles, increasing the activation energy required for the reaction to proceed and often leading to low yields or complete reaction failure.[4][5]

The diagram below illustrates how the bulky substituent hinders the optimal trajectory (indicated in green) for a nucleophile to attack the electrophilic carbonyl carbon.

Caption: Diagram illustrating steric hindrance.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is my reductive amination yield so low with this aldehyde?

A1: This is a classic issue stemming from steric hindrance. The bulky substituent slows down the initial formation of the imine or iminium ion intermediate, which is the rate-limiting step.[4][6] Standard reducing agents like sodium borohydride (NaBH₄) may preferentially reduce the unreacted aldehyde to an alcohol or react too slowly with the low concentration of the iminium intermediate.[7][8]

Solution: Switch to a milder, more selective reducing agent like Sodium Triacetoxyborohydride (NaBH(OAc)₃) . This reagent is particularly effective for hindered substrates because it is less reactive towards aldehydes but highly reactive towards the iminium ion as it forms, driving the reaction forward in a one-pot procedure.[4][9][10][11] The use of a Lewis acid catalyst, such as Ti(OiPr)₄, can also help by activating the aldehyde, making it more susceptible to attack by the amine.[4]

Q2: I'm observing incomplete conversion in my Wittig reaction. What can I do?

A2: Steric hindrance around the aldehyde is likely preventing the phosphorus ylide from efficiently attacking the carbonyl carbon. This is a common problem, especially with stabilized ylides which are less reactive.[12][13] Furthermore, aldehydes themselves can be unstable over the long reaction times required for hindered systems.

Solution: The most reliable solution is to switch to the Horner-Wadsworth-Emmons (HWE) reaction . HWE reagents (phosphonate carbanions) are generally more nucleophilic and less sterically demanding than their Wittig counterparts, leading to significantly better yields with hindered aldehydes.[14] An added benefit is that the water-soluble phosphate byproduct is much easier to remove during workup than triphenylphosphine oxide.[15][14][16]

Q3: Can I use standard aldol condensation conditions with this substrate?

A3: It is unlikely to be efficient. The self-condensation of ketones is often unfavorable due to steric hindrance, and this effect is magnified when reacting a ketone-enolate with a hindered aldehyde.[17] Standard base-catalyzed conditions (e.g., NaOH) may lead to side reactions or simply recover the starting material.

Solution: To improve yields, consider using a Lewis acid catalyst to activate the aldehyde's carbonyl group, making it more electrophilic.[18][19] Alternatively, pre-forming the enolate of the ketone partner using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) and then adding the hindered aldehyde can provide better control and higher conversion.[17]

Q4: Should I consider a different synthetic strategy to avoid this steric hindrance issue altogether?

A4: Yes, this is an excellent and often overlooked strategy. Instead of forcing a reaction on the sterically hindered aldehyde, you can change the order of steps. A highly effective alternative is to perform the key bond-forming reaction (e.g., reductive amination, olefination) on a simpler, less hindered precursor like 4-hydroxybenzaldehyde . Subsequently, the 3-(piperidin-1-yl)propoxy side-chain can be installed via a Williamson ether synthesis .[20][21][22] This approach circumvents the steric issue entirely.

Section 3: In-Depth Troubleshooting Guides & Protocols

Guide 1: Optimizing Reductive Amination

The key to a successful reductive amination with this substrate is to use conditions that favor the formation and immediate reduction of the iminium ion intermediate.

Data Summary: Comparison of Reducing Agents

Reagent	Formula	Typical Conditions	Suitability for Hindered Aldehydes	Key Considerations
Sodium Borohydride	NaBH₄	Step-wise: imine formation then reduction	Poor	Can reduce the starting aldehyde; less selective.[7]
Sodium Cyanoborohydride	NaBH₃CN	One-pot, mildly acidic (pH ~6)	Moderate	Effective, but highly toxic (cyanide byproducts).[8]
Sodium Triacetoxyborohydride	NaBH(OAc)₃	One-pot, often with catalytic AcOH	Excellent	Highly selective for iminium ions over aldehydes; mild conditions; non-toxic byproducts. [8][10][11]

Experimental Protocol: Optimized One-Pot Reductive Amination

This protocol utilizes sodium triacetoxyborohydride for its high selectivity and efficiency in a one-pot procedure.[10][11]

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 eq) and the desired primary or secondary amine (1.1 eq).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) as the solvent.[11]

• Acid Catalyst (Optional but Recommended): Add glacial acetic acid (1.1 eq). This catalyzes the formation of the iminium ion.[8][10] Stir the mixture at room temperature for 20-30 minutes.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 10 minutes. The reaction may be mildly exothermic.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for reductive amination.

Guide 2: Enhancing Olefination Reactions

For converting the aldehyde to an alkene, overcoming steric hindrance is paramount. The Horner-Wadsworth-Emmons reaction is the superior choice.

Experimental Protocol: Horner-Wadsworth-Emmons (HWE) Reaction

This protocol describes a general procedure for the HWE reaction, which typically provides high yields of the (E)-alkene.[15]

• Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add the desired phosphonate ester (1.1 eq).

• Solvent & Base: Add anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Anion Formation: Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen gas evolution ceases. The formation of the phosphonate carbanion is complete.

• Reaction with Aldehyde: Cool the solution of the phosphonate carbanion back to 0 °C. Slowly add a solution of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (1.0 eq) in anhydrous THF via syringe.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir overnight. Monitor progress by TLC or LC-MS.

• Workup: Quench the reaction by the slow addition of water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The water-soluble phosphate byproduct is removed during the aqueous washes. Purify the crude product by flash column chromatography to isolate the (E)-alkene.[16]

Section 4: Alternative Synthetic Strategy

When direct approaches fail or provide unsatisfactory yields, a strategic change in the synthetic route is the most powerful tool. The following strategy avoids the problematic steric hindrance by forming the C-C or C-N bond first, followed by an etherification.

Caption: Comparison of direct vs. alternative synthetic routes.

This alternative is often more efficient, involving two high-yielding steps on unhindered substrates, rather than one low-yielding step on a hindered one. The Williamson ether synthesis is a robust and reliable reaction for this type of transformation, typically requiring a mild base like K₂CO₃ and a polar aprotic solvent like DMF or acetonitrile.[20]

References

• BenchChem. (n.d.). Overcoming steric hindrance in Pentamethylbenzaldehyde reactions.

• Wikipedia. (2024). Wittig reaction. Retrieved from [Link]

• BenchChem. (2025). Troubleshooting low yield in Wittig reaction with hindered aldehydes.

• Lumen Learning. (n.d.). 20.4. The Wittig reaction | Organic Chemistry II. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds.

• Science.gov. (n.d.). Acid-catalyzed aldol condensation: Topics. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 13.3.3: Alkenes from Aldehydes and Ketones - Wittig Reaction. Retrieved from [Link]

• JoVE. (2025). Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. Retrieved from [Link]

• O'Donoghue, A. C., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Wikipedia. (2024). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. Retrieved from [Link]

• Kelly, G. J. (n.d.). Aldol Condensation of Aldehydes and Ketones over Solid Base Catalysts. Johnson Matthey Technology Review. Retrieved from [Link]

• Scribd. (n.d.). Williamson Ether Synthesis Explained. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction / Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• Hassan, Y., Klein, R., & Kaye, P. T. (2017). An Efficient Catalyst for Aldol Condensation Reactions. ResearchGate. Retrieved from [Link]

• Notz, W., & List, B. (2005). The Direct Catalytic Asymmetric Aldol Reaction. PMC - NIH. Retrieved from [Link]

• Yan, M., et al. (2018). Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations. PMC - NIH. Retrieved from [Link]

• Ghorai, M. K., et al. (2016). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. PMC. Retrieved from [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ChemTalk. (2021). Steric Hindrance. Retrieved from [Link]

• Master Organic Chemistry. (2011). Steric Hindrance (Is Like A Fat Goalie). Retrieved from [Link]

• Chemistry LibreTexts. (2019). 10.4: Effect of sterics on Sn2 reactions. Retrieved from [Link]

• Bähn, S., et al. (2010). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications (RSC Publishing). Retrieved from [Link]

• Khan Academy. (2013). Steric hindrance | Substitution and elimination reactions | Organic chemistry. YouTube. Retrieved from [Link]

• Reddit. (2023). Ways to reduce the bis amination during a reductive amination?. r/Chempros. Retrieved from [Link]

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column chromatography eluent ratios for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Welcome to the technical support guide for the column chromatography purification of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. This document provides in-depth, field-proven insights and troubleshooting strategies tailored for researchers and drug development professionals. Our goal is to move beyond simple step-by-step instructions and explain the scientific rationale behind each procedural choice, ensuring a successful and reproducible purification.

The primary challenge in the purification of this molecule is the presence of the tertiary amine (piperidine) group. On standard silica gel, which is weakly acidic due to surface silanol (Si-OH) groups, basic compounds like this can interact strongly via acid-base interactions. This often leads to significant peak tailing, poor resolution, and in some cases, irreversible adsorption to the stationary phase.[1][2] This guide is designed to help you navigate and overcome these specific challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental challenge when purifying 4-(3-(piperidin-1-yl)propoxy)benzaldehyde on silica gel?

A1: The core issue is the basicity of the piperidine nitrogen. Silica gel possesses acidic silanol groups on its surface that can protonate the tertiary amine. This strong ionic interaction causes the compound to "stick" to the stationary phase, resulting in broad, tailing peaks that are difficult to separate from impurities.[1][2] The primary goal of method development is to mitigate this interaction.

Q2: How do I begin selecting an appropriate eluent system?

A2: The foundational step is always Thin-Layer Chromatography (TLC).[3][4][5] TLC is a rapid and inexpensive way to scout for a solvent system that provides adequate separation. For column chromatography, the ideal eluent system should afford your target compound an R_f value between 0.2 and 0.4 on a TLC plate.[3] This range typically ensures that the compound elutes in a reasonable volume of solvent without being too close to the solvent front or the baseline, maximizing separation from impurities.

Q3: Why is it critical to add a basic modifier like triethylamine (TEA) to the eluent?

A3: Adding a small amount of a competing base, most commonly triethylamine (TEA) at 0.1-2% v/v, is essential.[1][3] The TEA is a stronger base than your target compound and will preferentially interact with the acidic silanol groups on the silica gel. By "neutralizing" these active sites, it prevents your target amine from binding strongly, leading to sharper, more symmetrical peaks and improved recovery.[2][3]

Q4: What are the most common starting eluent systems for this type of compound?

A4: A typical starting point is a binary mixture of a non-polar solvent and a moderately polar solvent. The most common systems are n-Hexane/Ethyl Acetate and Dichloromethane (DCM)/Methanol. Due to the polarity of your compound, a DCM/Methanol system may be more effective if solubility in Hexane/EtOAc is low. Always remember to include the TEA modifier.

Q5: Should I perform a wet or dry load of my sample onto the column?

A5: The choice depends on your sample's solubility and volume.

• Wet Loading: Involves dissolving the crude sample in a minimal amount of the initial, low-polarity mobile phase and carefully pipetting it onto the top of the silica bed.[6] This is suitable for samples that are readily soluble.

• Dry Loading: This method is preferred if your compound has poor solubility in the starting eluent or if you used a high-polarity solvent (like neat DCM or Methanol) to dissolve it initially.[6] To dry load, dissolve your crude product, add a small amount of silica gel to the solution, and evaporate the solvent until you have a dry, free-flowing powder. This powder is then carefully added to the top of the column.[6] Dry loading often results in better band sharpness and separation.

Troubleshooting Guide: Common Purification Issues

Problem: My compound is stuck at the baseline on the TLC plate (R_f ≈ 0), even in 100% Ethyl Acetate.

• Probable Cause: The solvent system is not polar enough to elute your highly polar compound. The combination of the aldehyde and the basic amine makes it quite polar.

• Solution: Switch to a more aggressive, polar eluent system. A common and effective choice is a mixture of Dichloromethane (DCM) and Methanol (MeOH).[1] Start your TLC analysis with 99:1 DCM:MeOH and gradually increase the methanol concentration (e.g., 98:2, 95:5). Remember to add ~1% TEA to this new system as well. For extremely polar amines, a system containing a small percentage of ammonium hydroxide in methanol mixed with DCM can be effective.[3]

Problem: My compound shows severe streaking (tailing) on the TLC and column, despite adding triethylamine.

• Probable Cause 1: Insufficient amount of TEA. The capacity of the silica to adsorb the amine may be greater than the amount of TEA you've added.

• Solution 1: Increase the concentration of TEA in your eluent system, for example, from 1% to 2%.

• Probable Cause 2: The compound may be degrading on the acidic silica. Aldehydes can sometimes be sensitive, and the Lewis acidic sites on silica can catalyze decomposition pathways.

• Solution 2: Consider switching the stationary phase. Neutral alumina can be a good alternative for acid-sensitive basic compounds.[2] Alternatively, reverse-phase chromatography (C18 silica) using a mobile phase like Acetonitrile/Water with a modifier could be an option.[7][8]

Problem: I have poor separation between my product and a less-polar impurity.

• Probable Cause: The eluent system is too polar, causing both compounds to move too quickly up the column without sufficient interaction with the stationary phase.

• Solution: Decrease the polarity of your eluent. If you are using a 80:20 Hexane:EtOAc gradient, try starting with 95:5 and increase the polarity much more slowly. A shallower gradient gives the column more time to resolve compounds with close R_f values.

Problem: I have poor separation between my product and a more-polar impurity.

• Probable Cause: The eluent system is not polar enough, causing both compounds to remain near the baseline with little movement and differentiation.

• Solution: Increase the overall polarity of the eluent system. If using a Hexane/EtOAc system, you might need to switch to DCM/MeOH. The key is to find a system where your target compound has an R_f of ~0.3, which should provide sufficient separation from a significantly more polar impurity (which would have a lower R_f).

Data Presentation: Recommended Eluent Systems

The following table summarizes common eluent systems for purifying polar, basic compounds like 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. The ratios should be optimized using TLC first.

Eluent System Components	Typical Starting Ratio (v/v/v)	Modifier (Essential)	Use Case & Rationale
n-Hexane / Ethyl Acetate	80:20 to 50:50	1-2% Triethylamine	A standard, first-pass system for moderately polar compounds. The ratio is adjusted to achieve an R_f of 0.2-0.4.[3][9]
Dichloromethane / Methanol	99:1 to 95:5	1-2% Triethylamine	A more polar system for when the compound has low R_f in Hexane/EtOAc. Ideal for polar amines.[1][10][11]
Dichloromethane / Methanol / NH₄OH	90:10:1	None (NH₄OH is base)	An aggressive system for very polar basic compounds that remain on the baseline even with DCM/MeOH/TEA. The ammonia strongly deactivates silica.[3]
Diethyl Ether / Petroleum Ether	50:50	1-2% Triethylamine	An alternative to Hexane/EtOAc. Diethyl ether has different selectivity and can sometimes improve separation of closely related compounds.[12][13]

Experimental Protocols

Protocol 1: TLC Analysis for Eluent Optimization

• Preparation: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., DCM or Ethyl Acetate).

• Spotting: Using a capillary tube, carefully spot the solution onto the baseline of a silica gel TLC plate (marked lightly with a pencil ~1 cm from the bottom).[2] Make the spot as small and concentrated as possible.

• Development: Place the TLC plate in a developing chamber containing your chosen eluent system (e.g., 90:10 Hexane:EtOAc + 1% TEA). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front with a pencil, and allow it to dry. Visualize the spots under a UV lamp (254 nm). If the compounds are not UV-active, use a chemical stain (e.g., potassium permanganate or iodine).

• Analysis: Calculate the R_f value for your target compound. Adjust the eluent polarity by changing the solvent ratio until the R_f is in the target range of 0.2-0.4.[3]

Protocol 2: Flash Column Chromatography Purification

• Column Packing: Select an appropriately sized column. Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:EtOAc + 1% TEA). Pour the slurry into the column and use gentle air pressure to pack it evenly, ensuring no air bubbles are trapped. Drain the excess solvent until the level is just above the silica bed.

• Sample Loading (Dry Load Method): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., DCM). Add silica gel (approx. 5-10 times the mass of your product) and evaporate the solvent on a rotary evaporator until a dry, free-flowing powder is obtained.[6] Carefully add this powder to the top of the packed column, creating a uniform layer. Gently add a thin layer of sand on top to prevent disturbance.

• Elution: Carefully add the initial eluent to the column. Apply pressure (using a pump or hand bellows) to begin eluting the solvent.

• Gradient Elution: Start with the low-polarity system determined by your TLC analysis. Gradually increase the polarity of the eluent throughout the purification (e.g., from 95:5 Hexane:EtOAc to 80:20, then 70:30) to elute compounds of increasing polarity. This is known as a step gradient.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product. Combine the pure fractions and remove the solvent under reduced pressure to isolate your purified 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

Visualization: Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting the most common issue encountered with this compound: peak tailing.

Caption: A decision-making workflow for troubleshooting peak tailing.

References

• Technical Support Center: Column Chromatography Purification of 1-Allyl-1h-indol-5-amine. (n.d.). Benchchem.
• PROCESS FOR THE PURIFICATION OF TERTIARY AMINES. (1979). Google Patents.

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012). ChemistryViews. Retrieved from [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. (2019). Reddit. Retrieved from [Link]

• GC Column Troubleshooting Guide. (2025). Phenomenex. Retrieved from [Link]

• Separation of Secondary Amine and Tertiary amine. (2006). Chromatography Forum. Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. (2023). International Journal of Current Science and Engineering. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from a scientific journal supplementary file.

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025). LCGC International. Retrieved from [Link]

• Technical Support Center: Optimization of Piperidine Aldehyde Synthesis. (n.d.). Benchchem.
• Supporting Information. (n.d.). Retrieved from a scientific journal supplementary file.

• Thin Layer Chromatography: A Complete Guide to TLC. (2020). Chemistry Hall. Retrieved from [Link]

• Benzaldehyde, 4-propoxy-. (2018). SIELC Technologies. Retrieved from [Link]

• Application Notes and Protocols for Piperidine-Mediated Reactions. (n.d.). Benchchem.
• Piperidine compounds and their preparation and use. (1990). Google Patents.

• Column Chromatography. (n.d.). SciSpace. Retrieved from [Link]

• Synthesis, characterization and biological evaluation of some novel N1,N3- substituted 1-piperidin-4-yl-1,3-dihydro-2H-benzimida. (n.d.). Der Pharma Chemica. Retrieved from [Link]

• Multicomponent Reactions in High Throughput Synthesis and Medicinal Chemistry. (n.d.). University of Groningen. Retrieved from [Link]

• Tandem processes promoted by a hydrogen shift in 6- arylfulvenes bearing acetalic units at ortho position: a combined experimental and computational study. (n.d.). Beilstein Journals. Retrieved from [Link]

• How to remove excess 4-amino piperidine from reaction medium? (2018). ResearchGate. Retrieved from [Link]

• 4-(piperidin-1-yl)benzaldehyde (C12H15NO). (n.d.). PubChemLite. Retrieved from [Link]

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Reference Data & Comparative Studies

HPLC Method Validation for Quantifying 4-(3-(piperidin-1-yl)propoxy)benzaldehyde: A Comparative Guide to Stationary Phases

Introduction & Analytical Context

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a highly valuable chemical intermediate utilized in the synthesis of piperidine-based histamine H3 receptor inverse agonists, including analogues of the narcolepsy drug Pitolisant [3]. Accurate quantification of this intermediate is critical during active pharmaceutical ingredient (API) manufacturing. It allows chemists to monitor reaction kinetics, optimize yields, and prevent the carryover of potentially reactive impurities into the final drug substance.

Fig 1: Synthesis pathway of piperidine-based H3 receptor antagonists and the intermediate's role.

The Chromatographic Challenge: Piperidine Ring Dynamics

The analyte possesses a highly basic piperidine ring (pKa ~10) and a polarizable benzaldehyde moiety. In reversed-phase high-performance liquid chromatography (RP-HPLC), basic compounds frequently suffer from severe peak tailing. This distortion arises from secondary ion-exchange interactions between the protonated amine of the piperidine ring and ionized, unbonded silanol groups (Si-O⁻) on the silica support surface, which become highly active at pH > 3.0 [2]. To mitigate this, chromatographers must carefully select stationary phases and optimize mobile phase pH to ensure symmetrical peaks and reliable integration.

Stationary Phase Comparison: Product Evaluation

To determine the optimal stationary phase for quantifying 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, we evaluated three distinct column chemistries. The mobile phase was standardized to a gradient of 10 mM Ammonium Acetate (pH 4.0) and Acetonitrile to suppress silanol ionization while maintaining MS-compatibility.

• Standard C18 (Type A Silica): Older generation silica with high metal content and exposed silanols.

• End-Capped C18 (Type B High-Purity Silica): Modern silica treated with secondary silanes to block residual silanols, drastically reducing secondary interactions.

• Phenyl-Hexyl: Offers alternative selectivity via π-π interactions with the analyte's benzaldehyde group, built on a high-purity silica backbone.

Comparative Performance Data

Column Chemistry	Retention Time (min)	USP Tailing Factor ( As​ )	Theoretical Plates ( N )	Resolution ( Rs​ ) from Impurities	Verdict
Standard C18	5.8	2.45 (Severe Tailing)	4,200	1.1	Fail : Unreliable integration due to silanol interactions.
Phenyl-Hexyl	6.5	1.35 (Acceptable)	9,800	2.8	Pass : Excellent selectivity, but slight peak broadening.
End-Capped C18	6.2	1.08 (Excellent)	14,500	3.2	Optimal : Superior efficiency and peak symmetry.

Causality Insight: The End-Capped C18 column outperformed the others because the steric protection and end-capping physically shield the basic piperidine nitrogen from interacting with the silica backbone. The Phenyl-Hexyl column provided excessive retention due to compounded hydrophobic and π-π interactions, leading to slight band broadening.

ICH Q2(R1) Method Validation Protocol

Using the optimal End-Capped C18 column, the method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines [1].

Self-Validating System Design: This protocol is designed to be self-validating. By mandating a System Suitability Test (SST) prior to every sequence, the instrument proves it is operating within strict thermodynamic and fluidic tolerances (Tailing factor ≤ 1.5, %RSD ≤ 2.0%) before any unknown samples are processed. If the SST fails, the sequence automatically halts, ensuring no compromised data is reported.

Fig 2: Sequential HPLC method validation workflow according to ICH Q2(R1) regulatory guidelines.

Step-by-Step Experimental Methodology

Step 1: Mobile Phase & Diluent Preparation

• Mobile Phase A: Dissolve 0.77 g of Ammonium Acetate in 1000 mL of HPLC-grade water. Adjust to pH 4.0 ± 0.05 using glacial acetic acid. Filter through a 0.22 µm membrane.

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Diluent: Water:Acetonitrile (50:50, v/v).

Step 2: Chromatographic Conditions

• Column: End-Capped C18, 150 mm × 4.6 mm, 3.5 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (reduces mobile phase viscosity and improves mass transfer).

• Detection: UV at 254 nm (optimal for the benzaldehyde chromophore).

• Injection Volume: 10 µL.

• Gradient Program: 0-2 min (20% B), 2-8 min (20% to 80% B), 8-10 min (80% B), 10-10.1 min (return to 20% B), 10.1-15 min (equilibration).

Step 3: Specificity & Forced Degradation Inject a blank (diluent), a placebo (reaction matrix without the analyte), and the analyte spiked with known synthesis impurities (e.g., piperidine, 1-bromo-3-chloropropane). Verify that no peaks co-elute at the retention time of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (approx. 6.2 min).

Step 4: Linearity & Range Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the target working concentration (typically 100 µg/mL). Inject each level in triplicate. Plot peak area versus concentration and calculate the correlation coefficient ( R2 ).

Step 5: Accuracy (Recovery) & Precision

• Accuracy: Spike known amounts of the analyte into a synthetic reaction matrix at 80%, 100%, and 120% levels. Calculate the percentage recovery against the theoretical spiked amount.

• Precision: Perform six replicate injections of the 100% standard (100 µg/mL) to determine intra-day repeatability. Calculate the Relative Standard Deviation (%RSD) of the peak areas.

Step 6: Sensitivity (LOD & LOQ) Dilute the analyte sequentially until the Signal-to-Noise (S/N) ratio reaches 3:1 for the Limit of Detection (LOD) and 10:1 for the Limit of Quantitation (LOQ).

Validation Results Summary

The experimental execution of the ICH Q2(R1) protocol yielded the following robust analytical metrics, confirming the End-Capped C18 method is highly suitable for routine quality control and process monitoring.

Validation Parameter	ICH Q2(R1) Acceptance Criteria	Experimental Result	Status
System Suitability (%RSD)	≤ 2.0% (n=6)	0.45%	Pass
Specificity	No interference at Rt​	No co-eluting peaks	Pass
Linearity ( R2 )	≥ 0.999	0.9998 (Range: 50–150 µg/mL)	Pass
Accuracy (Mean Recovery)	98.0% – 102.0%	99.6% ± 0.8%	Pass
Method Precision (%RSD)	≤ 2.0%	0.62%	Pass
Limit of Detection (LOD)	S/N ≥ 3	0.15 µg/mL	Pass
Limit of Quantitation (LOQ)	S/N ≥ 10	0.45 µg/mL	Pass

References

• U.S. Food and Drug Administration (FDA) / ICH. "Q2(R1) Validation of Analytical Procedures: Text and Methodology." FDA Guidance Documents. URL:[Link]

• Chrom Tech. "What Causes Peak Tailing in HPLC? Understanding Silanol Interactions with Basic Compounds." Chromatography Technical Guides. URL:[Link]

• ACS Crystal Growth & Design. "Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues." American Chemical Society Publications. URL:[Link]

Comparative Reactivity Guide: 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde vs. 4-Methoxybenzaldehyde

Executive Summary

When transitioning a synthetic route from a simple model compound like 4-methoxybenzaldehyde (anisaldehyde) to a complex pharmaceutical intermediate like 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, researchers frequently encounter unexpected yield drops and catalyst failures. While both molecules share an electron-donating para-alkoxy group that dictates the baseline electrophilicity of the carbonyl carbon, the distal piperidine ring in the latter introduces profound thermodynamic, kinetic, and acid-base variables.

This guide objectively compares the reactivity profiles of these two aldehydes, providing field-proven insights and self-validating experimental protocols to help drug development professionals optimize their synthetic workflows.

Mechanistic & Structural Divergence

To master the reactivity of these compounds, one must understand the causality behind their chemical behavior:

• Electronic Deactivation (Shared Trait): Both molecules feature an oxygen atom para to the aldehyde. Through resonance (+M effect), this oxygen donates electron density into the aromatic ring, significantly deactivating the carbonyl group toward nucleophilic attack. As noted in 1[1], this decreased electrophilicity requires longer reaction times or gentle heating compared to unsubstituted benzaldehydes. This principle holds true across various substituted alkoxybenzaldehydes[2].

• Acid-Base Dynamics (Divergent Trait): 3[3] contains a tertiary amine with a pKa of ~10.4. In acidic media, this tail protonates, drastically shifting the molecule's partition coefficient (LogP) and turning the molecule into an active buffer. If this buffering capacity is not stoichiometrically compensated for during pH-sensitive reactions (like reductive aminations), the reaction will stall.

• Catalyst Poisoning: Advanced Lewis acid catalysts, such as Cerium coordination polymers (Ce-CP), demonstrate exceptional turnover numbers for the Knoevenagel condensation of 4-methoxybenzaldehyde[4]. However, applying these same Lewis acidic catalysts to the piperidinyl analog often results in failure; the basic nitrogen lone pair competitively coordinates to the metal center, poisoning the catalyst.

Visualizing Reactivity Pathways

Knoevenagel condensation pathway divergence based on the presence of a basic piperidine tail.

Comparative Experimental Workflows

To ensure trustworthiness, the following protocols are designed as self-validating systems. They include specific checkpoints to verify that the mechanistic hurdles described above have been successfully bypassed.

Protocol A: Optimized Knoevenagel Condensation (Base-Catalyzed)

Because both molecules lack α-hydrogens, they are susceptible to the Cannizzaro reaction under strongly basic conditions[1]. Furthermore, over-pushing the reaction with highly reactive active methylenes like malononitrile can lead to Michael addition side products[1].

Procedure:

• Preparation: Dissolve 1.0 mmol of the chosen benzaldehyde derivative in 3.0 mL of absolute ethanol.

• Activation: Add 1.1 mmol of malononitrile.

• Catalysis:

  • For 4-Methoxybenzaldehyde: Add 0.1 mmol (10 mol%) of piperidine as an external base.

  • For 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde: Add only 0.02 mmol (2 mol%) of piperidine, as the substrate's basic tail provides localized general base catalysis.

• Self-Validation Checkpoint: Stir at 60 °C. Sample the reaction every 45 minutes via LCMS. You are monitoring for the disappearance of the aldehyde mass and the absence of the Michael adduct mass (target mass + malononitrile mass).

• Workup: Quench with water. The 4-methoxybenzaldehyde product will precipitate directly. For the piperidinyl analog, maintain the aqueous phase at pH 8-9 using saturated NaHCO3 to prevent the product from dissolving as a protonated salt, then extract with ethyl acetate.

Protocol B: pH-Compensated Reductive Amination

Sodium cyanoborohydride (NaBH3CN) requires a mildly acidic environment (pH 4-6) to activate the intermediate imine for reduction.

Procedure:

• Imine Formation: Combine 1.0 mmol of the aldehyde and 1.0 mmol of the primary amine in 5.0 mL of methanol.

• pH Compensation (Critical Step):

  • For 4-Methoxybenzaldehyde: Add 0.1 mmol of glacial acetic acid to reach pH ~5.

  • For 4-(3-(Piperidin-1-yl)propoxy)benzaldehyde: Add 1.1 mmol of glacial acetic acid. The first 1.0 mmol is instantly consumed by the piperidine tail to form an acetate salt. The remaining 0.1 mmol establishes the necessary acidic environment for the carbonyl.

• Reduction: Add 1.5 mmol of NaBH3CN. Stir at room temperature for 12 hours.

• Self-Validation Checkpoint: Spot the reaction on a TLC plate (eluent: 10% MeOH in DCM with 1% NH4OH). If the starting aldehyde persists in the piperidinyl reaction, the pH was likely too high; verify the pH is ~5 and add trace acetic acid if necessary.

pH compensation workflow required for reductive amination of basic benzaldehyde derivatives.

Quantitative Data & Reactivity Matrix

The following table summarizes the physicochemical and reactive differences dictating synthetic choices for these two molecules.

Property / Reactivity Metric	4-Methoxybenzaldehyde	4-(3-(Piperidin-1-yl)propoxy)benzaldehyde	Mechanistic Driver
Carbonyl Electrophilicity	Low	Low	+M resonance effect from the para-alkoxy group deactivates the carbonyl.
Side-chain pKa	N/A (Neutral)	~10.4 (Basic)	Presence of the piperidine nitrogen lone pair.
Solubility (Aqueous pH < 5)	Insoluble	Highly Soluble	Protonation of the tertiary amine forms a hydrophilic salt.
Lewis Acid Catalyst Compatibility	Excellent	Poor	Competitive coordination by the piperidine nitrogen poisons metal centers.
Michael Addition Risk	High (with malononitrile)	High (with malononitrile)	Deactivated alkene intermediate is susceptible to excess carbanion attack.

References

• BenchChem Technical Support Team. "Side reactions to avoid during Knoevenagel condensation of 4-methoxybenzaldehyde." BenchChem. 1

• BenchChem. "A Comparative Analysis of the Reactivity of 3,4,5-Trimethoxybenzaldehyde and Anisaldehyde." BenchChem. 2

• ChemScene. "4-(3-(Piperidin-1-yl)propoxy)benzaldehyde Product Data." ChemScene. 3

• Huang, Guo-Quan, et al. "Constructing Synergistically Catalytic Lewis Acidic-Basic Sites for Boosting Reactivity of a Flexible Coordination Polymer." ACS Publications, Inorg. Chem. 2022. 4

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A Comparative Guide to the Purity Analysis of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde: GC-MS and Its Orthogonal Alternatives

Abstract: The robust characterization of pharmaceutical intermediates is a cornerstone of safe and effective drug development. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, a key building block in medicinal chemistry. We will delve into the technical nuances of Gas Chromatography-Mass Spectrometry (GC-MS) as the primary analytical technique, supported by a detailed, field-tested protocol. Furthermore, we will present a comparative analysis with orthogonal methods, namely High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR), to provide a holistic framework for comprehensive purity assessment. This guide is intended for researchers, scientists, and drug development professionals seeking to establish rigorous, self-validating analytical protocols.

Introduction: The Critical Role of Purity in Drug Intermediates

The molecule 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a bespoke intermediate, likely synthesized via a Williamson ether synthesis or a related nucleophilic substitution. Its structure, featuring an aromatic aldehyde, a tertiary amine, and an ether linkage, presents a unique analytical challenge. Impurities can arise from unreacted starting materials, by-products of side reactions, or degradation.[1][2] According to the International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), any impurity present above a certain threshold must be reported, identified, and/or qualified to ensure the safety and efficacy of the final active pharmaceutical ingredient (API).[3][4][5] Therefore, employing a precise and accurate analytical method is not merely a matter of quality control, but a fundamental regulatory requirement.[6][7][8][9]

GC-MS is a powerful and frequently employed technique for the analysis of volatile and semi-volatile compounds in the pharmaceutical industry, making it an excellent candidate for this particular analyte.[10][11][12] Its combination of chromatographic separation and mass spectrometric detection allows for both quantification of the main component and identification of unknown impurities.[11][13]

Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale for GC-MS Selection

The choice of GC-MS as the primary analytical tool is based on the physicochemical properties of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde. The molecule possesses sufficient volatility, or can be made so upon heating in the GC inlet, to be amenable to gas-phase separation. The presence of distinct functional groups (piperidine, benzaldehyde) leads to predictable fragmentation patterns in the mass spectrometer, aiding in structural confirmation and impurity identification.[14]

However, the analysis of amines by GC can be challenging due to their basicity, which can lead to peak tailing and adsorption on active sites within the GC system.[15][16] Our protocol addresses this by selecting an appropriate amine-deactivated column and optimizing instrumental conditions.

Experimental Protocol for GC-MS Analysis

This protocol is designed to be a self-validating system, providing robust and reproducible results.

Step 1: Sample Preparation

• Accurately weigh approximately 10 mg of the synthesized 4-(3-(piperidin-1-yl)propoxy)benzaldehyde into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with HPLC-grade Dichloromethane (DCM). The choice of solvent is critical; DCM is volatile and provides good solubility for the analyte.

• Prepare a 1:10 dilution of this stock solution in DCM to yield a final concentration of approximately 100 µg/mL. This concentration is optimal for preventing column overload while ensuring that impurities at the 0.05% level are detectable.

Step 2: Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: A low-bleed, mid-polarity column with specific deactivation for amines is crucial. An Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or a dedicated amine-specific column (e.g., Rtx-5 Amine) is recommended.[17]

• Inlet: Split/Splitless injector at 280 °C with a split ratio of 20:1. The high temperature ensures complete vaporization, and the split ratio prevents overloading.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C. This temperature program is designed to elute the main peak in a reasonable time while allowing for the separation of both more volatile starting materials and less volatile by-products.

• MSD Conditions:

  • Transfer Line: 280 °C.

  • Ion Source: Electron Ionization (EI) at 230 °C.

  • Quadrupole: 150 °C.

  • Scan Range: 40-550 m/z. This range covers the molecular ion of the target compound and potential lower-mass fragments of impurities.

Step 3: Data Analysis and Purity Calculation

• Integrate all peaks in the resulting total ion chromatogram (TIC).

• Calculate purity using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

• Identify impurities by comparing their mass spectra against the NIST library and by interpreting fragmentation patterns. Pay close attention to potential impurities from the Williamson ether synthesis, such as unreacted 4-hydroxybenzaldehyde, 1-(3-chloropropyl)piperidine, or products of E2 elimination.[18][19][20][21]

GC-MS Workflow Diagram

Caption: GC-MS workflow from sample preparation to data analysis.

Hypothetical Results and Interpretation

A successful synthesis and purification would yield a high purity value. The following table represents a plausible outcome for a batch of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

Retention Time (min)	Proposed Identity	Area %	Key Mass Fragments (m/z)
5.2	4-Hydroxybenzaldehyde (Starting Material)	0.08	122, 121, 93, 65
10.5	4-(3-(piperidin-1-yl)propoxy)benzaldehyde	99.75	261, 232, 121, 98, 84
11.2	Dimer impurity	0.17	>300 (Higher MW ions)

Interpretation: The hypothetical data shows a purity of 99.75%. The main peak at 10.5 minutes corresponds to the target compound, with its mass spectrum showing the expected molecular ion (m/z 261) and characteristic fragments. A trace amount of unreacted starting material is identified. The presence of a minor, later-eluting peak suggests a higher molecular weight impurity, possibly a dimer formed during synthesis. This level of detail is crucial for process chemists to refine reaction and purification conditions.

Orthogonal Verification: A Comparative Analysis

Relying on a single analytical method is insufficient for robust purity assessment in drug development.[22] Orthogonal methods, which measure the same attribute using different chemical or physical principles, are essential for a comprehensive understanding of a sample's purity profile.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a powerful alternative, particularly for compounds that are not sufficiently volatile or are thermally labile.[12]

• Principle: Separation is based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase (typically C18). The benzaldehyde moiety in our target compound contains a strong chromophore, making it ideal for UV detection.[23][24][25]

• Advantages: Avoids thermal degradation. Excellent for quantifying non-volatile impurities.

• Disadvantages: Co-eluting impurities without a chromophore will not be detected. Relative response factors between the API and impurities can vary, potentially leading to inaccurate quantification without proper calibration.

Quantitative NMR (qNMR)

qNMR stands as a primary ratio method, capable of determining purity without the need for a specific reference standard of the analyte.[26][27][28][29][30]

• Principle: The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[26][29] By comparing the integrals of specific, non-overlapping peaks from the analyte to those of a certified internal standard of known purity and concentration, an absolute purity value can be calculated.

• Advantages: Provides a direct, absolute measure of purity. Does not require chromatographic separation. Can quantify impurities that are structurally similar to the API.

• Disadvantages: Lower sensitivity compared to chromatographic methods. Requires a high-field NMR spectrometer and a suitable internal standard that does not have overlapping signals with the analyte.

Method Comparison Summary

Feature	GC-MS	HPLC-UV	qNMR
Principle	Volatility & Mass/Charge	Polarity & UV Absorbance	Nuclear Spin Resonance
Volatility Req.	Yes	No	No
Quantification	Relative (Area %)	Relative (Area %, needs RRF)	Absolute (Primary Ratio)
Impurity ID	Excellent (MS Fragmentation)	Poor (Retention Time only)	Good (Structural Info)
Sensitivity	High (ppm to ppb)	High (ppm)	Moderate ( >0.1% w/w)
Key Advantage	Identifies volatile unknowns	Broad applicability	Absolute quantification
Key Limitation	Requires volatile/stable analyte	Insensitive to non-chromophoric impurities	Lower sensitivity, expensive

Decision Logic for Method Selection

The choice of analytical technique depends on the specific question being asked at a particular stage of development.

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion and Recommendations

For routine purity assessment and impurity profiling of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, GC-MS is a highly effective and information-rich primary technique . It provides excellent separation and crucial structural information for identifying unknown process-related impurities.

However, to ensure comprehensive quality control in line with modern pharmaceutical standards, a multi-faceted approach is essential. We strongly recommend the following:

• Employ HPLC-UV as an orthogonal method to detect any potential non-volatile or thermally sensitive impurities that would be missed by GC-MS.

• For the qualification of reference material or for definitive batch release, utilize qNMR to establish an absolute purity value . This provides an anchor point for all relative chromatographic methods.

By integrating these three techniques, drug development professionals can build a robust, self-validating analytical package that ensures the quality and safety of their intermediates and satisfies stringent regulatory expectations.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link][6][8]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link][26]

• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link][3]

• U.S. Food and Drug Administration. (1995). FDA Guidance on Analytical Method Validation. [Link][7]

• Bruker. Quantitative NMR Assays (qNMR). [Link][27]

• AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link][1]

• PatSnap Eureka. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. [Link][28]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link][22]

• University of Illinois Chicago. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI). [Link][30]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link][9]

• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances. [Link][4]

• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link][5]

• Pharma Wisdom. (2024). Impurities in new drug substance| ICH Q3A(R2). [Link][2]

• ResolveMass Laboratories Inc. (2025). Custom GC-MS Analysis for Pharmaceuticals: Impurity Profiling, Forced Degradation & Stability Studies. [Link][10]

• OMICS International. (2024). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. [Link][11]

• ChemTalk. (2022). Williamson Ether Synthesis. [Link][18]

• ACS Publications. (2015). Quantitative Analysis by GC-MS/MS of 18 Aroma Compounds Related to Oxidative Off-Flavor in Wines. [Link][31]

• NIH National Library of Medicine. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. [Link][23]

• ResearchGate. (2019). (PDF) Development of a HPLC-FL method to determine benzaldehyde after derivatization with N -acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. [Link][24]

• ALWSCI. (2023). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. [Link][12]

• ACS Publications. (2010). Development of a Gas Chromatography Method for the Estimation of Alkylamines in Foods. [Link][17]

• Whitman College. GCMS Section 6.11.4 - Fragmentation of Aldehydes. [Link][14]

• Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography. [Link][15]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link][19]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link][32]

• LabRulez GCMS. Bulletin 737F Amines Analysis by Packed Column GC. [Link][16]

• J&K Scientific LLC. (2021). Williamson Ether Synthesis. [Link][20]

• Chemistry LibreTexts. (2020). 11.1: Williamson Ether Synthesis. [Link][21]

• Royal Society of Chemistry. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. [Link][25]

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Spectroscopic Validation of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde: High-Field NMR/HRMS vs. Benchtop PAT Platforms

Executive Summary & Mechanistic Context

The molecule 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a pivotal synthetic intermediate in the pharmaceutical manufacturing of histamine H3 receptor antagonists, most notably the orphan drug Pitolisant (Wakix)[1]. The synthesis of this intermediate typically proceeds via the S_N2 nucleophilic substitution of 4-hydroxybenzaldehyde with 1-(3-chloropropyl)piperidine[2].

Validating the structural integrity and purity of this intermediate is critical. Unreacted precursors or genotoxic alkylating by-products can propagate through subsequent reductive amination steps, compromising the final Active Pharmaceutical Ingredient (API)[3]. This guide objectively compares two analytical paradigms for validating this intermediate: Benchtop Process Analytical Technology (PAT) versus High-Field Core Lab Platforms .

Platform Comparison: Benchtop PAT vs. High-Field Core Lab

When validating the 4-(3-(piperidin-1-yl)propoxy)benzaldehyde intermediate, laboratories must balance the need for high-resolution structural proof against the demand for rapid, in-process decision-making.

Performance Metric	Benchtop PAT (60 MHz NMR / ATR-FTIR)	High-Field Core Lab (600 MHz NMR / HR-LC-MS)
Primary Objective	Real-time process monitoring & go/no-go decisions	Final batch release & absolute structural proof
Analysis Time	< 5 minutes (at-line)	2 - 24 hours (off-line, including queue time)
¹H NMR Resolution	Low (Aliphatic signals overlap into broad envelopes)	High (J-couplings resolved, distinct multiplets)
Limit of Detection	~1-5% (Suitable for tracking major conversions)	< 0.1% (Suitable for trace genotoxic impurities)
Cost per Sample	Low (Cryogen-free, minimal solvent prep)	High (Requires cryogens, high-purity CDCl₃, LC columns)

Experimental Workflows

Figure 1: Comparative analytical workflow for the spectroscopic validation of the intermediate.

Protocol A: Benchtop PAT Validation (In-Process)

This protocol is designed for rapid, at-line validation to confirm the success of the etherification step before proceeding to downstream synthesis.

• Sampling & Quenching: Extract 0.5 mL of the crude reaction mixture. Quench with 1 mL of saturated aqueous NH₄Cl to halt the S_N2 reaction.

• Phase Separation: Extract with 1 mL of ethyl acetate. The organic layer selectively partitions the target intermediate away from inorganic salts.

• ATR-FTIR Acquisition: Deposit 10 µL of the organic layer directly onto the diamond crystal of the ATR-FTIR. Evaporate the solvent under a gentle stream of air. Acquire 16 scans at 4 cm⁻¹ resolution.

• 60 MHz ¹H NMR Acquisition: Evaporate the remaining organic layer and reconstitute in 0.5 mL CDCl₃. Acquire 16 transients on a 60 MHz benchtop NMR.

Protocol B: High-Fidelity Batch Release (Core Lab)

This protocol provides absolute structural proof and is required for final batch release or regulatory documentation.

• Sample Preparation: Dissolve 5 mg of the purified intermediate (post-column chromatography or crystallization) in 0.6 mL of high-purity CDCl₃ (containing 0.03% v/v TMS as an internal standard).

• 600 MHz ¹H/¹³C NMR: Acquire ¹H NMR (16 scans) and ¹³C NMR (256 scans).

• HR-ESI-MS Analysis: Dilute the sample to 1 µg/mL in LC-MS grade Methanol/0.1% Formic Acid. Inject into a Q-TOF mass spectrometer operating in positive ion mode.

Spectroscopic Fingerprint Analysis & Causality

To ensure trustworthiness, every protocol described above operates as a self-validating system . The analytical markers are chosen specifically because their stoichiometric ratios verify both the presence of the product and the absence of degradation.

Figure 2: Logical mapping of ¹H NMR chemical shifts to key structural motifs of the intermediate.

Expert Insights on Data Interpretation

• The Internal Standard (Self-Validation): The aldehyde proton at δ 9.88 ppm (s, 1H) does not participate in the etherification reaction. By integrating this peak against the newly formed ether methylene at δ 4.10 ppm (t, 2H) , the analyst establishes a self-validating internal ratio of 1:2. If the ratio deviates, it immediately flags incomplete reaction or side-reactions (e.g., Cannizzaro disproportionation).

• FTIR Causality: In the Benchtop PAT protocol, the S_N2 reaction is validated by observing the disappearance of the broad phenolic O-H stretch (~3200 cm⁻¹) from the 4-hydroxybenzaldehyde precursor, and the simultaneous appearance of a strong aliphatic ether C-O-C stretch at 1250 cm⁻¹ .

• High-Field vs. Benchtop Resolution: On a 60 MHz benchtop NMR, the piperidine ring protons and the central propoxy methylene merge into a broad, unresolved aliphatic envelope between 1.40 and 2.50 ppm. While sufficient for tracking gross conversion, it cannot detect subtle structural isomers. The 600 MHz High-Field NMR resolves these into distinct multiplets (e.g., the N-CH₂ propoxy protons at ~2.45 ppm and the piperidine N-CH₂ protons at ~2.40 ppm), proving the exact topological linkage of the aliphatic chain.

• Mass Spectrometry Confirmation: High-Resolution MS provides the ultimate safeguard against polymeric by-products. The S_N2 coupling yields an exact theoretical mass of [M+H]⁺ = 248.1650. Observing this exact mass confirms the elemental composition (C₁₅H₂₁NO₂) and rules out dialkylated impurities[1].

Conclusion

For the spectroscopic validation of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, Benchtop PAT provides an agile, cost-effective solution for real-time process monitoring, relying on the robust self-validating integration of the aldehyde and ether NMR peaks. However, High-Field Core Lab Platforms remain the indispensable gold standard for final batch release, offering the resolving power necessary to map the complex aliphatic spin systems and the exact mass accuracy required to ensure the intermediate is free of genotoxic carryover before advancing to API synthesis.

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IR spectroscopy absorption bands for 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

An in-depth technical comparison guide designed for researchers, analytical chemists, and drug development professionals.

Introduction: The Analytical Challenge in API Synthesis

4-(3-(piperidin-1-yl)propoxy)benzaldehyde is a high-value intermediate crucial for the synthesis of active pharmaceutical ingredients (APIs), most notably 1, a histamine H3 receptor antagonist/inverse agonist used in the treatment of narcolepsy[1]. The standard synthetic route involves the Williamson etherification of 4-hydroxybenzaldehyde with a 3-halopropylpiperidine derivative[2].

For process chemists, evaluating the "performance" of this synthesis means objectively distinguishing the target product from its unreacted precursors to confirm high conversion and purity. Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy serves as the ideal analytical tool for this. By establishing a comparative baseline between the starting materials and the target ether, researchers can implement a rapid, non-destructive In-Process Control (IPC) workflow.

Structural Deconstruction & Vibrational Causality

As an application scientist, it is critical not just to memorize band locations, but to understand the causality behind the spectral shifts. The IR spectrum of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde is defined by the transformation of its functional groups:

• The Carbonyl (C=O) Shift: In the starting material, 3, strong intermolecular hydrogen bonding between the phenolic -OH and the aldehyde carbonyl weakens the C=O double bond, pushing its absorption to a lower frequency (~1670 cm⁻¹)[3]. Upon successful etherification, this hydrogen bonding network is destroyed. Consequently, the C=O bond strengthens, resulting in a hypsochromic (blue) shift to ~1690–1700 cm⁻¹[4].

• Aryl Alkyl Ether Formation: The nucleophilic substitution creates a new ether linkage, introducing a highly diagnostic, strong asymmetric C-O-C stretching vibration around 1250 cm⁻¹.

• Aliphatic Chain Integration: The coupling of the piperidine-propyl moiety drastically increases the ratio of sp³ carbons, causing a surge in the intensity of aliphatic C-H stretching vibrations just below 3000 cm⁻¹ (2950–2800 cm⁻¹).

Comparative IR Absorption Data

To evaluate reaction performance and product purity, compare the spectral profile of your sample against the established bands of the precursor.

Table 1: Quantitative IR Band Comparison for Reaction Monitoring

Functional Group / Vibration	Precursor: 4-Hydroxybenzaldehyde (cm⁻¹)	Target: 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (cm⁻¹)	Diagnostic Significance for Process Monitoring
Phenolic O-H Stretch	3100 – 3300 (Broad, strong)	Absent	Disappearance is the primary indicator of complete precursor consumption.
Aldehyde C=O Stretch	~1670 (H-bonded)	~1690 – 1700 (Free)	Hypsochromic shift confirms the elimination of phenolic hydrogen bonding networks.
Aliphatic C-H Stretch	Weak / Absent	2950 – 2800 (Multiple bands)	Appearance confirms the successful integration of the propyl-piperidine moiety.
Aryl Alkyl Ether C-O-C	Absent	~1250 (Asymmetric, strong)	Direct, positive confirmation of the newly formed ether linkage.
Aromatic C=C Stretch	~1590, 1510	~1600, 1505	Internal reference bands; remain structurally stable throughout the reaction.

Data synthesized from established structure-spectra correlations and NIST standard reference databases[3][4].

Experimental Workflow: Self-Validating ATR-FTIR Protocol

To ensure scientific integrity and eliminate false positives during IPC, the following step-by-step methodology incorporates built-in validation checks.

Step 1: System Initialization and Background Validation

• Action: Clean the ATR diamond crystal with high-purity isopropyl alcohol (IPA) and a lint-free wipe. Allow to evaporate completely. Collect a fresh background spectrum (32 scans at 4 cm⁻¹ resolution).

• Causality: The background scan subtracts atmospheric water vapor (which absorbs heavily in the 3900-3500 cm⁻¹ range). If the background is not updated, atmospheric fluctuations can artificially mask or mimic the critical O-H stretch region used to track precursor consumption.

Step 2: Sample Preparation (IPC Aliquot)

• Action: Extract a 0.5 mL aliquot from the reaction mixture. Quench the reaction, extract into an organic solvent (e.g., dichloromethane), and perform a rapid wash with dilute aqueous NaOH. Evaporate the organic layer under a stream of nitrogen to yield a neat oil.

• Causality: Measuring the crude mixture directly introduces overlapping solvent peaks (e.g., DMF) that obscure diagnostic bands[2]. The basic aqueous wash actively strips away unreacted 4-hydroxybenzaldehyde. Therefore, if an O-H band is still detected in the organic phase, it objectively indicates an incomplete reaction rather than an artifact.

Step 3: Spectral Acquisition

• Action: Apply the neat sample to the ATR crystal, ensuring complete coverage of the sensor area. Acquire the spectrum.

Step 4: Data Processing and Normalization

• Action: Apply an ATR correction algorithm to adjust relative peak intensities (compensating for wavelength-dependent penetration depth). Normalize the spectrum against the stable aromatic C=C stretch (~1590 cm⁻¹).

• Causality: Normalization against an internal structural feature (the benzene ring) allows for an objective, quantitative comparison of the O-H disappearance and C-O-C appearance across different reaction time points, independent of the absolute sample volume placed on the crystal.

Logical Relationship Diagram: IR Tracking Workflow

Logical workflow for monitoring the etherification of 4-hydroxybenzaldehyde via ATR-FTIR.

References

• Pitolisant | CID 9948102 - PubChem. National Center for Biotechnology Information. Available at:[Link]

• WO2021023634A1 - PROCESS FOR THE SYNTHESIS OF PITOLISANT HCl. Google Patents.

• Benzaldehyde, 4-hydroxy- - NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. Available at:[Link]

• IR Spectra of benzaldehyde and its derivatives in different aggregate states. Optics and Spectroscopy. Available at:[Link]

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• 3. Benzaldehyde, 4-hydroxy- [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

Hazard Assessment: A Tale of Two Moieties

Understanding the hazards of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde begins with analyzing its structure. The molecule is a composite of a benzaldehyde group and a piperidine ring, each contributing to its overall toxicological and hazard profile.

• The Benzaldehyde Group: Aldehydes as a class can be respiratory irritants and may cause skin irritation.[1][2] Benzaldehyde itself is classified as harmful if swallowed or inhaled and can cause serious eye irritation.[2][3] Some aldehydes are also considered environmental hazards, being toxic to aquatic life.[2][4]

• The Piperidine Moiety: Piperidine is a significantly more hazardous compound. It is a flammable liquid and vapor, is toxic in contact with skin and fatal if inhaled.[5] It causes severe skin burns and eye damage.[5][6][7] The piperidine functional group in the target molecule dictates that the waste be handled with extreme caution, assuming a high degree of toxicity and corrosivity.

Given these constituent parts, 4-(3-(piperidin-1-yl)propoxy)benzaldehyde must be treated as a hazardous chemical waste . It should never be disposed of down the drain or in regular trash.[8][9][10]

Hazard Class	Anticipated Risk	Rationale
Acute Toxicity	Harmful if swallowed, toxic in contact with skin, potentially harmful if inhaled.	Based on the known hazards of benzaldehyde and piperidine derivatives.[2][5][11]
Skin Corrosion/Irritation	Causes severe skin burns and irritation.	The basicity and reactivity of the piperidine moiety are primary contributors.[5][6][12]
Eye Damage/Irritation	Causes serious eye damage.	A common hazard for both aldehydes and amines like piperidine.[2][5][12]
Environmental Hazard	Potentially toxic to aquatic life.	A known characteristic of many benzaldehyde derivatives.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to safety begins with rigorous adherence to PPE protocols. When handling waste containing 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, the following PPE is mandatory to prevent exposure.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use.[11][12]

• Eye/Face Protection: Chemical safety goggles are required at a minimum. For tasks with a higher splash risk, a face shield should be worn in addition to goggles.[6][11]

• Skin and Body Protection: A lab coat is essential. For larger quantities of waste or during spill cleanup, a chemical-resistant apron or suit may be necessary.[6]

• Respiratory Protection: All handling of this waste must be conducted in a certified chemical fume hood to prevent inhalation of any vapors or aerosols.[8][12][13]

On-Site Waste Management: From Generation to Collection

The U.S. Environmental Protection Agency (EPA) has established a "cradle-to-grave" system for hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[9] This means that the waste generator is responsible for the waste from its creation to its final disposal.

Step 1: Waste Segregation and Containerization

Principle of Causality: Never mix incompatible waste streams. Mixing can lead to dangerous chemical reactions, generating heat, toxic gases, or even explosions.[8]

• Select a Proper Container: Use a designated, leak-proof container made of a material compatible with the chemical waste (e.g., high-density polyethylene or glass).[8][14]

• Dedicated Waste Stream: Waste 4-(3-(piperidin-1-yl)propoxy)benzaldehyde should be collected in its own dedicated container. Do not mix it with other wastes, especially not with strong oxidizing agents, acids, or bases.[11][12]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[8][14] This minimizes the release of vapors and prevents spills.

Step 2: Labeling

Accurate and thorough labeling is a critical regulatory requirement and essential for safety.

EPA regulations mandate that each hazardous waste label includes: [15][16]

• The words "Hazardous Waste" .

• The full chemical name: "Waste 4-(3-(piperidin-1-yl)propoxy)benzaldehyde" . Avoid using abbreviations or chemical formulas.[1]

• A clear indication of the hazards (e.g., "Toxic," "Corrosive").[15][16]

• The accumulation start date (the date the first drop of waste is added to the container).[8]

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

An SAA is a designated area at or near the point of waste generation where hazardous waste can be collected.[15][16]

• Location: The SAA must be under the control of the person generating the waste.[15]

• Storage: Store the sealed and labeled waste container in a designated secondary containment bin within the SAA to contain any potential leaks.[14]

• Quantity Limits: No more than 55 gallons of a single hazardous waste stream may be accumulated in an SAA.[16]

Step 4: Transfer to a Central Accumulation Area (CAA)

Once a waste container is full, or if the 55-gallon SAA limit is reached, it must be moved to your institution's CAA. This is a designated on-site storage area where waste is held before being picked up by a licensed disposal vendor.[15] Time limits for storage in a CAA depend on the facility's generator status (e.g., 90 days for Large Quantity Generators).[15]

Spill Management Protocol

Even with meticulous planning, spills can occur. A swift and correct response is crucial to mitigate risks.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Assess the Spill: If the spill is small and you are trained and equipped to handle it, proceed with cleanup. For large or uncontrolled spills, contact your institution's Environmental Health and Safety (EHS) office immediately.[13]

• Ventilate: Ensure the area is well-ventilated by working within a fume hood or increasing air exchange.[13]

• Contain and Absorb: Use an inert, non-combustible absorbent material (such as vermiculite, sand, or commercial spill pads) to contain the spill.[10][13]

• Collect Waste: Using non-sparking tools, carefully collect the absorbent material and place it into a designated hazardous waste container.[13]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: All materials used for cleanup (gloves, pads, etc.) must be disposed of as hazardous waste in the same container.[13]

Final Disposal: The Role of a Licensed Professional

The final step in the "cradle-to-grave" process is the legal and environmentally sound disposal of the waste.

• Professional Disposal Service: All hazardous waste must be disposed of through a licensed and certified hazardous waste disposal company.[9][10][15] Your institution's EHS office will typically manage this process.

• Waste Manifest: The transport of hazardous waste is tracked using a Uniform Hazardous Waste Manifest, which documents the waste's journey from your facility to its final disposal site.[15]

• Disposal Methods: Common disposal methods for this type of organic chemical waste include high-temperature incineration at a permitted facility.[15]

Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

Caption: Decision workflow for handling and disposal of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde waste.

By adhering to these detailed procedures, researchers can ensure the safe handling and environmentally responsible disposal of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde, upholding the highest standards of laboratory safety and regulatory compliance.

References

• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. Available at: [Link]

• Laboratory Waste Management: The New Regulations. (2019, June 15). MedicalLab Management. Available at: [Link]

• Safety Data Sheet: Piperidine. (n.d.). Chemos GmbH & Co.KG. Available at: [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). National Academies Press (US). Available at: [Link]

• Regulation of Laboratory Waste. (n.d.). American Chemical Society. Available at: [Link]

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. (2024, October 30). CDMS. Available at: [Link]

• Disposal of Chemicals in the Laboratory. (2024, July 15). Environmental Marketing Services. Available at: [Link]

• Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH. Available at: [Link]

• Hazard Summary: Piperidine. (1999, September). New Jersey Department of Health. Available at: [Link]

• Chemical Waste Disposal Guidelines. (n.d.). Emory University. Available at: [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). KPA. Available at: [Link]

• Hazardous Waste Disposal Guide. (n.d.). Dartmouth College. Available at: [Link]

• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Available at: [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management Environmental Group. Available at: [Link]

• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. (n.d.). OSHA. Available at: [Link]

• Safety Data Sheet. (2025, December 20). Available at: [Link]

• Hazardous Waste - Standards. (n.d.). OSHA. Available at: [Link]

• BENZALDEHYDE AR. (n.d.). Loba Chemie. Available at: [Link]

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Personal protective equipment for handling 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of bifunctional building blocks. The compound 4-(3-(piperidin-1-yl)propoxy)benzaldehyde (CAS: 82625-46-5) is a prime example of a chemical that demands more than a cursory glance at a generic safety data sheet. Widely utilized in the synthesis of H3 receptor antagonists and other CNS-active therapeutics, this molecule combines a basic amine with a reactive aldehyde, creating a unique hazard profile that requires stringent, causality-driven safety protocols.

To build a robust laboratory safety culture, we must move beyond merely listing protective gear and understand the mechanistic causality behind our handling choices.

Causality-Driven Risk Assessment

Standard personal protective equipment (PPE) is often insufficient for bifunctional molecules of this nature due to two primary structural hazards:

• The Piperidine Moiety (Amine Basicity): Secondary and tertiary amines are inherently basic and highly lipophilic. Causality: This lipophilicity allows the molecule to rapidly penetrate the lipid bilayer of the human epidermis. Once absorbed, the basicity can cause severe localized irritation, chemical burns, or long-term sensitization.

• The Benzaldehyde Moiety (Electrophilic Reactivity): Aldehydes are potent electrophiles. Causality: They readily undergo Schiff base formation with primary amines on skin proteins, leading to contact dermatitis and potential respiratory sensitization. Furthermore, aldehydes are notorious for permeating standard thin latex or low-grade nitrile gloves over extended periods.

Quantitative PPE & Safety Matrix

To mitigate these specific chemical risks, the following quantitative PPE matrix must be strictly adhered to.

PPE Category	Specification	Causality / Justification
Hand Protection	Double-gloving: 4-mil Nitrile (inner) + 8-mil Butyl Rubber (outer)	Butyl rubber provides superior resistance to aldehyde permeation, while the inner nitrile layer acts as a fail-safe against basic amine breakthrough.
Eye Protection	Indirect-vented chemical splash goggles	Prevents aerosolized droplets or vapors from reacting with the aqueous environment of the cornea.
Body Protection	Flame-resistant (FR) lab coat, full-length pants	Mitigates skin exposure; FR material is required if handled near reactive synthetic conditions.
Engineering Controls	Chemical Fume Hood (Face Velocity: 80–120 fpm)	Ensures volatile aldehyde vapors are continuously directed away from the operator's breathing zone [1].

Operational Workflow: Dispensing & Reaction Handling

Every protocol in the laboratory must be a self-validating system to ensure absolute trustworthiness and operator safety. Follow this step-by-step methodology for dispensing the reagent [2]:

Step 1: Pre-Operational Validation Before opening the chemical, verify the fume hood's face velocity monitor. According to OSHA standards, the face velocity must read between 80 and 120 feet per minute (fpm) to ensure effective containment without creating turbulent airflow [1]. Self-Validation Check: If the digital monitor reads below 80 fpm or is in alarm mode, abort the procedure immediately and contact facilities.

Step 2: PPE Donning & Integrity Check Put on the FR lab coat and splash goggles. Don the inner 4-mil nitrile gloves. Inflate the outer butyl rubber gloves slightly to check for microscopic pinhole leaks before donning them over the nitrile layer.

Step 3: Closed-Vial Dispensing Place the reagent bottle inside a secondary containment tray within the fume hood. Self-Validation Check: To prevent respiratory exposure in the open lab, never weigh this material directly on an open analytical balance. Instead, tare a clean, sealable vial on the balance first. Return the tared vial to the fume hood. Use a positive displacement pipette (if the batch is a viscous liquid) or a clean stainless-steel spatula (if a low-melting solid) to transfer the desired mass into the vial. Seal the vial tightly inside the hood, wipe the exterior with an isopropanol-damped cloth, and then transfer it back to the balance for final weight verification.

Step 4: Decontamination Wipe down the exterior of the original reagent bottle with isopropanol to remove any lipophilic amine residue before returning it to the designated corrosives/irritants storage cabinet.

Spill Response & Disposal Plan

In the event of an accidental release, immediate and calculated action is required to prevent cross-contamination and respiratory distress.

Step 1: Immediate Isolation If a spill occurs outside the fume hood, immediately evacuate personnel within a 5-foot radius to prevent the inhalation of reactive aldehyde vapors.

Step 2: Chemical Containment Cover the spill with a chemically inert absorbent material, such as vermiculite or a commercial universal spill pad. Causality: Do not use combustible materials like paper towels; the reactive aldehyde combined with the basic amine can generate localized heat upon contact with incompatible organic materials.

Step 3: Neutralization & Cleanup Using a non-sparking brush and dustpan, carefully sweep the absorbed mixture. Place the debris into a compatible, sealable high-density polyethylene (HDPE) hazardous waste container.

Step 4: Surface Decontamination Wash the spill area with a mild detergent and water to break down the compound, followed by an isopropanol wipe to dissolve and remove any residual lipophilic traces.

Step 5: Waste Disposal Label the container explicitly: "Hazardous Waste: Toxic/Irritant Organic Liquid (Contains Piperidine/Benzaldehyde derivatives)". Transfer the container to the laboratory's Satellite Accumulation Area (SAA) in strict accordance with Prudent Practices in the Laboratory[3].

Handling & Spill Mitigation Logic

Workflow for the safe handling and spill response of 4-(3-(piperidin-1-yl)propoxy)benzaldehyde.

References

• Title: How To Meet Fume Hood Face Velocity Requirements Source: PSA Laboratory Furniture URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: NCBI Bookshelf - National Institutes of Health (NIH) URL: [Link]

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• 3. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]